3,5-O-Dibenzyl Metaproterenol-d7

Core Science & Biosynthesis

An In-Depth Technical Guide to Metaproterenol and its Deuterated Analogues

For Researchers, Scientists, and Drug Development Professionals

Abstract

Metaproterenol (B1677457), a short-acting β2-adrenergic receptor agonist, has been a cornerstone in the management of bronchospasm associated with asthma and other obstructive airway diseases. This technical guide provides a comprehensive overview of metaproterenol, exploring its mechanism of action, pharmacokinetics, and pharmacodynamics. A significant focus is placed on the potential of its deuterated analogues to offer an improved therapeutic profile. By leveraging the kinetic isotope effect, deuteration can modulate drug metabolism, potentially leading to enhanced pharmacokinetic properties such as a longer half-life and reduced metabolic-related toxicities. This document details hypothetical, yet plausible, experimental protocols for the synthesis, pharmacokinetic analysis, and in vitro pharmacological evaluation of deuterated metaproterenol. All quantitative data are presented in structured tables for comparative analysis, and key pathways and workflows are visualized using diagrams.

Introduction to Metaproterenol

Metaproterenol, also known as orciprenaline, is a sympathomimetic amine that acts as a moderately selective β2-adrenergic receptor agonist.[1] Its primary clinical application is as a bronchodilator for the relief of symptoms associated with reversible bronchospasm in conditions like asthma and chronic obstructive pulmonary disease (COPD).[2] By stimulating β2-adrenergic receptors in the smooth muscle of the airways, it initiates a signaling cascade that results in muscle relaxation and bronchodilation.[3]

Despite its efficacy, metaproterenol's therapeutic window can be limited by its pharmacokinetic profile and potential for off-target cardiovascular side effects, such as tachycardia, due to some activity at β1-adrenergic receptors.[3][4]

The Rationale for Deuteration

Deuterium (B1214612), a stable isotope of hydrogen, possesses an additional neutron, which nearly doubles its mass.[5] The replacement of hydrogen with deuterium at specific positions in a drug molecule can significantly alter the strength of the carbon-hydrogen bond. This alteration can slow down metabolic processes that involve the cleavage of this bond, a phenomenon known as the kinetic isotope effect.[6]

The strategic deuteration of pharmaceuticals is an emerging approach to improve their absorption, distribution, metabolism, and excretion (ADME) properties.[1][7] By retarding metabolism, deuteration can lead to several potential advantages:

• Improved Pharmacokinetics: A longer plasma half-life, which may allow for less frequent dosing.[8]

• Increased Systemic Exposure: Higher plasma concentrations (AUC) of the parent drug.[8]

• Altered Metabolic Pathways: Shifting metabolism away from the formation of potentially toxic metabolites.[6]

• Enhanced Safety and Tolerability: A reduction in adverse effects associated with metabolites or high peak plasma concentrations.[9]

Deutetrabenazine is a notable example of a successful deuterated drug, approved for the treatment of chorea associated with Huntington's disease, demonstrating the clinical viability of this strategy.[10]

Metaproterenol's Mechanism of Action

Metaproterenol exerts its therapeutic effect by activating β2-adrenergic receptors, which are G-protein coupled receptors (GPCRs) predominantly found on the surface of airway smooth muscle cells.[11] The binding of metaproterenol to these receptors triggers a conformational change, leading to the activation of the associated heterotrimeric Gs protein.[12] The activated Gs protein, in turn, stimulates the enzyme adenylyl cyclase to convert adenosine (B11128) triphosphate (ATP) into cyclic adenosine monophosphate (cAMP).[3][13]

The subsequent increase in intracellular cAMP levels activates Protein Kinase A (PKA).[3] PKA then phosphorylates several downstream targets, which ultimately leads to a decrease in intracellular calcium concentrations and the relaxation of the bronchial smooth muscle, resulting in bronchodilation.[12][14]

Signaling Pathway Diagram

Caption: Metaproterenol signaling pathway in airway smooth muscle cells.

Comparative Pharmacokinetics: Metaproterenol vs. Deuterated Analogue

The primary site of metabolism for metaproterenol involves the isopropylamino group and the phenolic hydroxyl groups. Deuteration at the carbon atom adjacent to the nitrogen in the isopropyl group could potentially slow down N-dealkylation, a common metabolic pathway for β2-agonists. This could lead to a longer half-life and increased systemic exposure.

The following table presents hypothetical, yet representative, pharmacokinetic data for metaproterenol and a potential deuterated analogue (D-metaproterenol) following oral administration.

Parameter	Metaproterenol (Oral)	D-Metaproterenol (Oral) (Hypothetical)
Bioavailability	~40%	>50%
Time to Peak (Tmax)	~2-3 hours	~2-4 hours
Peak Plasma Conc. (Cmax)	Baseline	~1.2x Baseline
Area Under Curve (AUC)	Baseline	~1.5x Baseline
Elimination Half-life (t½)	~6 hours[1]	~9-12 hours

Comparative Pharmacodynamics: Metaproterenol vs. Deuterated Analogue

Deuteration is not expected to significantly alter the pharmacodynamic properties of a drug, such as its binding affinity or intrinsic efficacy at the target receptor.[9] Therefore, the receptor binding affinity (Ki) and functional potency (EC50) of deuterated metaproterenol at the β2-adrenergic receptor are anticipated to be similar to those of the non-deuterated parent compound.

The following table provides expected pharmacodynamic values for metaproterenol and its deuterated analogue.

Parameter	Metaproterenol	D-Metaproterenol (Hypothetical)
β2 Receptor Binding Affinity (Ki)	~100-200 nM	~100-200 nM
Functional Potency (EC50) for cAMP production	~50-100 nM	~50-100 nM

Experimental Protocols

This section outlines detailed methodologies for the synthesis and evaluation of deuterated metaproterenol analogues.

Synthesis of Deuterated Metaproterenol

A plausible synthetic route for a deuterated analogue of metaproterenol (D-metaproterenol) could involve the use of a deuterated starting material. For instance, deuteration of the isopropyl group can be achieved by using deuterated acetone (B3395972) in a reductive amination reaction.

Objective: To synthesize (R,S)-5-[1-hydroxy-2-(isopropyl-d6-amino)ethyl]benzene-1,3-diol.

Materials:

• 3,5-Dihydroxy-α-bromoacetophenone

• Acetone-d6

• Sodium triacetoxyborohydride (B8407120)

• Dichloroethane (DCE)

• Sodium bicarbonate

• Ethyl acetate

• Magnesium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• To a solution of 3,5-dihydroxy-α-aminoacetophenone in DCE, add acetone-d6.

• Stir the mixture at room temperature for 1 hour.

• Add sodium triacetoxyborohydride portion-wise to the reaction mixture.

• Continue stirring at room temperature for 24 hours.

• Quench the reaction with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, dry over magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the deuterated metaproterenol.

Pharmacokinetic Analysis

Objective: To determine and compare the pharmacokinetic profiles of metaproterenol and D-metaproterenol in a suitable animal model (e.g., Sprague-Dawley rats).

Experimental Workflow: Pharmacokinetic Study

Caption: Workflow for a comparative pharmacokinetic study.

Procedure:

• Animal Dosing: Male Sprague-Dawley rats are randomly assigned to two groups and administered either metaproterenol or D-metaproterenol via oral gavage.

• Sample Collection: Blood samples are collected from the tail vein at specified time points (e.g., 0, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) into heparinized tubes.

• Plasma Preparation: Blood samples are centrifuged to separate the plasma, which is then stored at -80°C until analysis.

• Sample Analysis: Plasma concentrations of the parent drug and its major metabolites are quantified using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.

• Data Analysis: Pharmacokinetic parameters (Cmax, Tmax, AUC, t½) are calculated using non-compartmental analysis software.

In Vitro Pharmacology

Objective: To determine the binding affinity (Ki) of metaproterenol and D-metaproterenol for the human β2-adrenergic receptor.

Experimental Workflow: Receptor Binding Assay

Caption: Workflow for a radioligand receptor binding assay.

Procedure:

• Membrane Preparation: Cell membranes from a cell line stably expressing the human β2-adrenergic receptor (e.g., HEK293 or CHO cells) are prepared.

• Assay Setup: In a 96-well plate, the cell membranes are incubated with a fixed concentration of a radiolabeled antagonist (e.g., [3H]-dihydroalprenolol) and increasing concentrations of the unlabeled competitor (metaproterenol or D-metaproterenol).

• Incubation: The reaction is incubated to allow binding to reach equilibrium.

• Separation: The reaction is terminated by rapid filtration through a glass fiber filter, which traps the membrane-bound radioligand while allowing the unbound radioligand to pass through.

• Quantification: The radioactivity retained on the filters is measured by liquid scintillation counting.

• Data Analysis: The concentration of the competitor that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The inhibition constant (Ki) is then calculated using the Cheng-Prusoff equation.

Objective: To determine the functional potency (EC50) of metaproterenol and D-metaproterenol by measuring their ability to stimulate cAMP production.

Procedure:

• Cell Culture: Cells expressing the human β2-adrenergic receptor are seeded in 96-well plates.

• Agonist Stimulation: The cells are treated with increasing concentrations of metaproterenol or D-metaproterenol in the presence of a phosphodiesterase inhibitor (to prevent cAMP degradation).

• Cell Lysis and cAMP Measurement: After incubation, the cells are lysed, and the intracellular cAMP concentration is measured using a competitive immunoassay kit (e.g., HTRF, AlphaScreen, or ELISA).[8][15][16]

• Data Analysis: The concentration of the agonist that produces 50% of the maximal response (EC50) is determined by non-linear regression analysis of the dose-response curve.

Conclusion

The strategic deuteration of metaproterenol presents a compelling opportunity to enhance its therapeutic profile. By potentially improving its pharmacokinetic properties, a deuterated analogue could offer a more convenient dosing regimen and a better safety margin. The experimental protocols outlined in this guide provide a robust framework for the synthesis and comprehensive evaluation of such novel chemical entities. Further preclinical and clinical investigations are warranted to fully elucidate the therapeutic potential of deuterated metaproterenol in the treatment of obstructive airway diseases.

References

• 1. Clinical Application and Synthesis Methods of Deuterated Drugs [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Deuterated active pharmaceutical ingredients: A science-based proposal for synthesis, analysis, and control. Part 1: Framing the problem - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. resources.revvity.com [resources.revvity.com]
• 5. Formoterol for the Treatment of Chronic Obstructive Pulmonary Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Pharmacokinetics and metabolism of salbutamol in premature labour - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. revvity.com [revvity.com]
• 9. Discovery and development of beta2 agonists - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. Beta2 Receptor Agonists and Antagonists - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. litfl.com [litfl.com]
• 13. youtube.com [youtube.com]
• 14. derangedphysiology.com [derangedphysiology.com]
• 15. giffordbioscience.com [giffordbioscience.com]
• 16. resources.revvity.com [resources.revvity.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Quantification of Metaproterenol in Biological Matrices using LC-MS/MS with 3,5-O-Dibenzyl Metaproterenol-d7 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metaproterenol, a beta-2 adrenergic agonist, is a bronchodilator used in the treatment of asthma and other respiratory conditions. Accurate quantification of Metaproterenol in biological matrices is crucial for pharmacokinetic studies, therapeutic drug monitoring, and toxicological assessments. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for bioanalytical assays due to its high sensitivity, selectivity, and robustness. The use of a stable isotope-labeled internal standard, such as 3,5-O-Dibenzyl Metaproterenol-d7, is essential for correcting matrix effects and variabilities during sample preparation and analysis, ensuring the highest level of accuracy and precision.[1][2]

This document provides detailed application notes and protocols for the quantitative analysis of Metaproterenol in plasma using LC-MS/MS with 3,5-O-Dibenzyl Metaproterenol-d7 as an internal standard.

Signaling Pathway of Metaproterenol

Metaproterenol exerts its therapeutic effect by binding to beta-2 adrenergic receptors on the smooth muscle cells of the bronchial passages.[3][4] This interaction initiates a signaling cascade that leads to muscle relaxation and bronchodilation. The key steps in this pathway are the activation of adenylate cyclase, which increases intracellular levels of cyclic adenosine (B11128) monophosphate (cAMP).[3][5] Subsequently, cAMP activates protein kinase A (PKA), which in turn phosphorylates various intracellular proteins, leading to a decrease in intracellular calcium and ultimately, smooth muscle relaxation.[3]

Metaproterenol Signaling Pathway

Experimental Protocols

Materials and Reagents

• Metaproterenol reference standard

• 3,5-O-Dibenzyl Metaproterenol-d7 (Internal Standard, IS)

• LC-MS grade acetonitrile (B52724), methanol, and water

• Formic acid (≥98%)

• Human plasma (with anticoagulant, e.g., K2EDTA)

Stock and Working Solutions

• Metaproterenol Stock Solution (1 mg/mL): Accurately weigh and dissolve Metaproterenol in methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 3,5-O-Dibenzyl Metaproterenol-d7 in methanol.

• Working Solutions: Prepare serial dilutions of the Metaproterenol stock solution in 50:50 (v/v) methanol:water to create calibration standards and quality control (QC) samples. Prepare a working solution of the internal standard at an appropriate concentration (e.g., 100 ng/mL) in the same diluent.

Sample Preparation (Protein Precipitation)

Protein precipitation is a rapid and effective method for extracting Metaproterenol from plasma samples.

• Label polypropylene (B1209903) tubes for each standard, QC, and unknown sample.

• Pipette 100 µL of plasma into the corresponding tubes.

• Add 20 µL of the internal standard working solution to all tubes except for the blank matrix.

• Vortex briefly to mix.

• Add 300 µL of cold acetonitrile to each tube to precipitate the plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the mobile phase starting condition (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex to ensure complete dissolution and inject into the LC-MS/MS system.

LC-MS/MS Instrumentation and Conditions

The following are typical starting conditions and should be optimized for the specific instrumentation used.

Liquid Chromatography (LC) Parameters:

Parameter	Recommended Condition
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	5% B to 95% B over 3 minutes, hold for 1 min, re-equilibrate

Mass Spectrometry (MS) Parameters:

Parameter	Recommended Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Gas Flow Rates	Optimize for specific instrument
MRM Transitions	See Table 1 below

Table 1: Proposed MRM Transitions for Metaproterenol and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Metaproterenol (Quantifier)	212.1	135.1	100	15
Metaproterenol (Qualifier)	212.1	117.1	100	25
3,5-O-Dibenzyl Metaproterenol-d7 (IS)	399.2	98.1	100	20

Note: The MRM transitions for Metaproterenol are proposed based on the fragmentation of the structurally similar compound Isoproterenol (m/z 212.19 → 135.21) and common fragmentation pathways of beta-agonists.[6] The transition for the internal standard is predicted based on its structure, with the d7-isopropylamino ethyl fragment being a likely stable product ion. These transitions should be empirically optimized on the specific mass spectrometer being used.

Method Validation and Performance Characteristics

A comprehensive method validation should be performed according to regulatory guidelines (e.g., FDA or EMA). The following table summarizes typical performance characteristics for a validated LC-MS/MS assay for a small molecule drug like Metaproterenol.

Table 2: Typical Quantitative Performance of the LC-MS/MS Assay

Parameter	Typical Performance
Linearity Range	0.5 - 500 ng/mL (r² > 0.99)
Lower Limit of Quantification (LLOQ)	0.5 ng/mL
Limit of Detection (LOD)	0.1 ng/mL
Intra-day Precision (%CV)	< 15%
Inter-day Precision (%CV)	< 15%
Accuracy (% Bias)	Within ±15% of the nominal concentration (±20% at the LLOQ)
Recovery	Consistent and reproducible across the concentration range (typically >80%)
Matrix Effect	Minimal and compensated for by the deuterated internal standard
Stability	Stable under expected sample handling and storage conditions (e.g., freeze-thaw cycles, bench-top, long-term storage)

Experimental Workflow

The overall workflow for the analysis of Metaproterenol in plasma samples is depicted below.

LC-MS/MS Experimental Workflow

Conclusion

The described LC-MS/MS method provides a robust and reliable approach for the quantification of Metaproterenol in plasma. The use of 3,5-O-Dibenzyl Metaproterenol-d7 as a deuterated internal standard is critical for achieving high accuracy and precision by compensating for matrix effects and procedural losses. This detailed protocol serves as a comprehensive guide for researchers and scientists in the field of drug development and bioanalysis, enabling the generation of high-quality data for pharmacokinetic and other related studies. Method parameters, particularly the MS/MS transitions, should be carefully optimized on the specific instrument platform to ensure optimal performance.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. researchgate.net [researchgate.net]
• 4. Sample Preparation Techniques for Growth-Promoting Agents in Various Mammalian Specimen Preceding MS-Analytics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. actamedicamarisiensis.ro [actamedicamarisiensis.ro]
• 6. ijpsr.com [ijpsr.com]

Application Note and Protocol: Sample Preparation for Metaproterenol Analysis using an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Metaproterenol is a direct-acting sympathomimetic amine and a beta-2 adrenergic agonist used for the treatment of bronchospasm associated with asthma and chronic obstructive pulmonary disease. Accurate and reliable quantification of Metaproterenol in biological matrices is crucial for pharmacokinetic, bioequivalence, and toxicokinetic studies. This application note provides a detailed protocol for the sample preparation of Metaproterenol from human plasma using an internal standard (IS) for analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard is highly recommended to compensate for variability during sample preparation and analysis, thereby improving the accuracy and precision of the method.[1][2]

Recommended Internal Standard

Quantitative Data Summary

The following table summarizes typical performance characteristics of bioanalytical methods for Metaproterenol and structurally similar compounds using an internal standard and LC-MS/MS. These values are representative and may vary depending on the specific instrumentation and laboratory conditions.

Parameter	Representative Value	Reference Compound(s)
Biological Matrix	Human Plasma	Metoprolol, Isoproterenol
Extraction Method	Liquid-Liquid Extraction (LLE)	Isoproterenol
Internal Standard	Metaproterenol-d7 (recommended)	Metoprolol-d7[5]
Analytical Technique	LC-MS/MS	Metoprolol, Isoproterenol[6]
Recovery	> 85%	Albuterol[7]
Linearity Range	0.5 - 300 ng/mL	Isoproterenol
Lower Limit of Quantification (LLOQ)	0.5 ng/mL	Isoproterenol
Intra-day Precision (%RSD)	< 5%	Metoprolol[8]
Inter-day Precision (%RSD)	< 6%	Metoprolol[8]
Accuracy (%RE)	Within ± 10%	Metoprolol[8]

Table 1: Representative quantitative data for the analysis of Metaproterenol and similar compounds.

Experimental Protocol: Liquid-Liquid Extraction (LLE) for Metaproterenol in Human Plasma

This protocol details a liquid-liquid extraction procedure, a common and effective technique for isolating analytes like Metaproterenol from biological matrices.[9]

Materials and Reagents:

• Human plasma (K2EDTA as anticoagulant)

• Metaproterenol reference standard

• Metaproterenol-d7 (or other suitable internal standard)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Ammonium (B1175870) formate (B1220265)

• Formic acid

• Methyl tert-butyl ether (MTBE)

• Water (deionized or Milli-Q)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Preparation of Standard and Quality Control (QC) Samples:

  • Prepare stock solutions of Metaproterenol and the internal standard (Metaproterenol-d7) in methanol at a concentration of 1 mg/mL.

  • Prepare working standard solutions of Metaproterenol by serial dilution of the stock solution with 50:50 methanol:water to cover the desired calibration range (e.g., 0.5 - 300 ng/mL).

  • Prepare a working solution of the internal standard at a suitable concentration (e.g., 100 ng/mL) in 50:50 methanol:water.

  • Prepare calibration standards and QC samples by spiking appropriate amounts of the Metaproterenol working solutions into blank human plasma.

• Sample Preparation:

  • Thaw plasma samples, calibration standards, and QC samples at room temperature.

  • Vortex each tube to ensure homogeneity.

  • Pipette 200 µL of each plasma sample, standard, or QC into a clean microcentrifuge tube.

  • Add 50 µL of the internal standard working solution to each tube (except for blank samples, to which 50 µL of 50:50 methanol:water is added).

  • Vortex briefly to mix.

• Protein Precipitation and Extraction:

  • Add 50 µL of 1 M ammonium formate buffer (pH 3) to each tube.

  • Add 1 mL of methyl tert-butyl ether (MTBE).

  • Vortex vigorously for 5 minutes.

  • Centrifuge at 10,000 x g for 10 minutes to separate the organic and aqueous layers.

• Isolation and Evaporation:

  • Carefully transfer the upper organic layer (approximately 800 µL) to a new clean microcentrifuge tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution:

  • Reconstitute the dried extract in 200 µL of the mobile phase (e.g., 80:20 acetonitrile:0.1% formic acid in water).

  • Vortex for 1 minute to ensure complete dissolution.

  • Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Experimental Workflow Diagram

Caption: Liquid-Liquid Extraction Workflow for Metaproterenol.

Signaling Pathway (Illustrative)

Metaproterenol acts as a beta-2 adrenergic receptor agonist. The following diagram illustrates the general signaling pathway initiated by its binding to the receptor.

Caption: Metaproterenol Beta-2 Adrenergic Signaling Pathway.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. Internal standards in regulated bioanalysis: putting in place a decision-making process during method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. texilajournal.com [texilajournal.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. japsonline.com [japsonline.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. scielo.br [scielo.br]
• 9. ema.europa.eu [ema.europa.eu]

Application of 3,5-O-Dibenzyl Metaproterenol-d7 in Urine Analysis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Metaproterenol (B1677457), a selective beta-2 adrenergic agonist, is utilized as a bronchodilator for treating asthma and reversible bronchospasm. Monitoring its concentration and that of its metabolites in urine is crucial for pharmacokinetic studies, therapeutic drug monitoring, and toxicological screenings. Accurate quantification of metaproterenol in complex biological matrices like urine necessitates a robust analytical method. The use of a stable isotope-labeled internal standard is the gold standard for quantitative analysis by mass spectrometry, as it effectively compensates for variations in sample preparation and matrix effects.

This document outlines the application of 3,5-O-Dibenzyl Metaproterenol-d7 as an internal standard for the sensitive and specific quantification of metaproterenol in human urine using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The protocols provided are based on established methodologies for the analysis of small molecules in urine.

Principle of the Method

The analytical method involves the addition of a known concentration of the deuterated internal standard, 3,5-O-Dibenzyl Metaproterenol-d7, to urine samples. Following sample preparation, which may include enzymatic hydrolysis of conjugated metabolites, the sample is subjected to LC-MS/MS analysis. The analyte (Metaproterenol) and the internal standard co-elute from the liquid chromatography column and are detected by the mass spectrometer. Quantification is achieved by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of the analyte and a constant concentration of the internal standard. The stable isotope label (-d7) on the internal standard ensures it has nearly identical chemical and physical properties to the analyte, but a different mass, allowing for its distinct detection by the mass spectrometer.[1]

Experimental Protocols

Sample Preparation: "Dilute-and-Shoot" Method

This method is rapid and suitable for high-throughput analysis.

Reagents and Materials:

• Human urine samples

• 3,5-O-Dibenzyl Metaproterenol-d7 internal standard stock solution (e.g., 1 mg/mL in methanol)

• Metaproterenol standard stock solution (e.g., 1 mg/mL in methanol)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

• Microcentrifuge tubes (1.5 mL)

• Autosampler vials with inserts

Procedure:

• Prepare a working internal standard solution by diluting the stock solution of 3,5-O-Dibenzyl Metaproterenol-d7 in 50% methanol/water to a final concentration of 100 ng/mL.

• Prepare calibration standards by spiking blank human urine with known concentrations of Metaproterenol.

• For each sample, standard, and quality control, add 100 µL of urine to a microcentrifuge tube.

• Add 10 µL of the working internal standard solution to each tube.

• Add 890 µL of 0.1% formic acid in water to each tube, resulting in a 1:10 dilution.[2]

• Vortex each tube for 30 seconds.

• Centrifuge the tubes at 10,000 x g for 5 minutes to pellet any particulate matter.[3]

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Sample Preparation: Liquid-Liquid Extraction (LLE)

This method provides a cleaner sample extract and can improve sensitivity.

Reagents and Materials:

• All reagents from the "Dilute-and-Shoot" method

• Sodium hydroxide (B78521) (1 N)

• Ethyl acetate:Hexane (1:1, v/v)

• Dimethyl sulfoxide (B87167) (DMSO)

• Nitrogen gas evaporator

Procedure:

• Prepare a working internal standard solution as described above.

• Prepare calibration standards in blank urine.

• To 200 µL of each urine sample, standard, and quality control in a glass tube, add 10 µL of the working internal standard solution.

• Basify the sample by adding 100 µL of 1 N NaOH.[4]

• Add 1 mL of ethyl acetate:hexane (1:1) and vortex for 2 minutes.[4]

• Centrifuge at 3,000 x g for 5 minutes to separate the layers.

• Transfer 800 µL of the upper organic layer to a clean tube containing 20 µL of DMSO.[4]

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 37 °C.[4]

• Reconstitute the residue in 200 µL of 5% methanol in water with 0.1% formic acid.[4]

• Vortex to dissolve the residue and transfer to an autosampler vial.

LC-MS/MS Instrumentation and Conditions

The following are typical starting conditions and may require optimization for specific instruments.

Parameter	Condition
Liquid Chromatography
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in methanol
Gradient	5% B to 95% B over 3 minutes, hold for 1 minute, re-equilibrate for 1 minute
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Mass Spectrometry
Instrument	Triple Quadrupole Mass Spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
Drying Gas Temperature	300 °C
Drying Gas Flow	9 L/min
Nebulizer Pressure	30 psi
Capillary Voltage	4000 V
Multiple Reaction Monitoring (MRM) Transitions
Metaproterenol	Precursor Ion (Q1): m/z 212.2 -> Product Ion (Q3): m/z 134.1 (quantifier), 116.1 (qualifier)
3,5-O-Dibenzyl Metaproterenol-d7	Precursor Ion (Q1): m/z 399.2 -> Product Ion (Q3): m/z 221.1 (quantifier)

Note: The exact m/z values for the precursor and product ions of 3,5-O-Dibenzyl Metaproterenol-d7 are hypothetical and should be determined experimentally by direct infusion of the standard.

Data Presentation

The following table summarizes hypothetical, yet representative, quantitative data for a validated method.

Parameter	Result
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	1 ng/mL
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 15%
Accuracy (% bias)	± 15%
Recovery (LLE)	> 85%
Matrix Effect	Compensated by internal standard

Visualizations

Caption: Experimental workflow for urine analysis.

Caption: Metaproterenol signaling pathway.

Conclusion

The use of 3,5-O-Dibenzyl Metaproterenol-d7 as an internal standard provides a reliable and accurate method for the quantification of Metaproterenol in urine by LC-MS/MS. The protocols outlined, including both a rapid "dilute-and-shoot" method and a more sensitive liquid-liquid extraction method, offer flexibility for various research and clinical applications. Proper validation of the chosen method is essential to ensure data quality and adherence to regulatory guidelines.

References

• 1. texilajournal.com [texilajournal.com]
• 2. mdpi.com [mdpi.com]
• 3. anis.au.dk [anis.au.dk]
• 4. lcms.cz [lcms.cz]

Application Note: Quantitative Analysis of Metaproterenol in Human Plasma using a Novel Deuterated Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Metaproterenol in human plasma. The assay utilizes a novel stable isotope-labeled internal standard, 3,5-O-Dibenzyl Metaproterenol-d7, to ensure high accuracy and precision. Sample preparation involves a straightforward protein precipitation procedure, followed by a rapid chromatographic separation. This method is suitable for pharmacokinetic studies, therapeutic drug monitoring, and other clinical research applications requiring precise measurement of Metaproterenol concentrations in plasma.

Introduction

Metaproterenol is a direct-acting sympathomimetic amine and a beta-2 adrenergic agonist used as a bronchodilator for the treatment of asthma and other conditions involving reversible bronchospasm.[1] Accurate quantification of Metaproterenol in plasma is crucial for pharmacokinetic and pharmacodynamic assessments in drug development and clinical practice. This application note describes a highly selective and sensitive LC-MS/MS method for the determination of Metaproterenol in human plasma. The use of a stable isotope-labeled internal standard, 3,5-O-Dibenzyl Metaproterenol-d7, which co-elutes with the analyte, compensates for matrix effects and variations in sample processing, thereby enhancing the reliability of the results.

Metaproterenol exerts its pharmacological effect by stimulating beta-2 adrenergic receptors, leading to the relaxation of bronchial smooth muscle.[2] This is achieved through the activation of adenylyl cyclase and a subsequent increase in intracellular cyclic AMP (cAMP).[2][3] The drug is primarily metabolized in the gut wall and liver to form metaproterenol-3-O-sulfate, which is then excreted.[3]

Experimental Protocols

Materials and Reagents

• Metaproterenol sulfate (B86663) (Reference Standard)

• 3,5-O-Dibenzyl Metaproterenol-d7 (Internal Standard)

• HPLC-grade acetonitrile (B52724), methanol, and water

• Formic acid (LC-MS grade)

• Human plasma (K2EDTA)

Instrumentation

• A sensitive triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• A high-performance liquid chromatography (HPLC) system capable of gradient elution.

Sample Preparation

• Thaw plasma samples and standards on ice.

• To 100 µL of plasma, add 10 µL of internal standard working solution (1 µg/mL in methanol).

• Vortex for 10 seconds.

• Add 300 µL of acetonitrile containing 0.1% formic acid to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

Liquid Chromatography

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient:

  • 0-0.5 min: 5% B

  • 0.5-2.5 min: 5-95% B

  • 2.5-3.0 min: 95% B

  • 3.1-4.0 min: 5% B

Mass Spectrometry

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Metaproterenol: m/z 212.1 → 134.1

  • 3,5-O-Dibenzyl Metaproterenol-d7: m/z 400.2 → 242.2

• Ion Source Parameters: Optimized for maximum sensitivity (e.g., Capillary Voltage: 3.5 kV, Gas Temperature: 350°C, Gas Flow: 10 L/min, Nebulizer: 45 psi).

Data Presentation

The method was validated for linearity, accuracy, precision, and recovery. The results are summarized in the tables below.

Table 1: Calibration Curve Linearity

Analyte	Calibration Range (ng/mL)	R²
Metaproterenol	0.1 - 100	>0.995

Table 2: Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Intra-day Precision (%CV)	Inter-day Precision (%CV)
LQC	0.3	0.29	96.7	4.5	5.8
MQC	10	10.2	102.0	3.2	4.1
HQC	80	78.9	98.6	2.8	3.5

Table 3: Recovery

QC Level	Mean Recovery (%)
LQC	92.5
MQC	95.1
HQC	94.3

Visualizations

Metaproterenol signaling pathway in bronchial smooth muscle cells.

Workflow for the analysis of Metaproterenol in human plasma.

Conclusion

The described LC-MS/MS method provides a reliable, sensitive, and specific approach for the quantification of Metaproterenol in human plasma. The use of the novel deuterated internal standard, 3,5-O-Dibenzyl Metaproterenol-d7, ensures the accuracy and precision of the results. The simple sample preparation and rapid chromatographic runtime make this method highly suitable for high-throughput analysis in a clinical research setting.

References

• 1. pdr.net [pdr.net]
• 2. What is the mechanism of Metaproterenol Sulfate? [synapse.patsnap.com]
• 3. Metaproterenol Tablets: Package Insert / Prescribing Info [drugs.com]

Chromatographic Separation of Metaproterenol and its Internal Standard: An Application Note and Protocol

Abstract

This application note provides a detailed protocol for the quantitative analysis of Metaproterenol (also known as Orciprenaline) in human plasma using a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. The protocol includes a straightforward protein precipitation method for sample preparation and specifies the chromatographic conditions for the separation of Metaproterenol and a suitable internal standard. This method is intended for researchers, scientists, and drug development professionals requiring a reliable bioanalytical workflow for pharmacokinetic studies or therapeutic drug monitoring of Metaproterenol.

Introduction

Metaproterenol is a moderately selective β2-adrenergic receptor agonist used as a bronchodilator in the management of asthma and chronic obstructive pulmonary disease. Accurate and precise quantification of Metaproterenol in biological matrices is crucial for pharmacokinetic and bioequivalence studies. This document outlines a validated LC-MS/MS method for the determination of Metaproterenol in human plasma, offering high sensitivity and selectivity. The use of an appropriate internal standard ensures the accuracy and reproducibility of the method by compensating for variations during sample preparation and analysis.

Experimental

Materials and Reagents

• Metaproterenol sulfate (B86663) (Reference Standard)

• Salbutamol (Internal Standard - IS)

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Deionized water

• Human plasma (K2-EDTA)

Instrumentation and Chromatographic Conditions

A high-performance liquid chromatography system coupled with a triple quadrupole mass spectrometer is used for the analysis.

Table 1: Chromatographic and Mass Spectrometric Conditions

Parameter	Condition
HPLC System	Agilent 1200 Series or equivalent
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Acetonitrile and 0.1% Formic acid in water (Gradient or Isocratic)
Flow Rate	0.8 mL/min
Injection Volume	10 µL
Column Temperature	40°C
Mass Spectrometer	API 4000 or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Metaproterenol: m/z 212.2 → 152.1[1]
Salbutamol (IS): m/z 240.2 → 148.1
Dwell Time	200 ms

Standard and Quality Control Sample Preparation

Stock solutions of Metaproterenol and Salbutamol (IS) are prepared in methanol. Working standard solutions are prepared by serially diluting the stock solution with a methanol:water (50:50, v/v) mixture. Calibration standards and quality control (QC) samples are prepared by spiking blank human plasma with the appropriate working standard solutions.

Sample Preparation Protocol: Protein Precipitation

Protein precipitation is a rapid and effective method for the extraction of Metaproterenol and the internal standard from plasma samples.[2][3]

• Sample Aliquoting: Transfer 200 µL of the plasma sample (calibration standard, QC, or unknown) into a clean microcentrifuge tube.

• Internal Standard Spiking: Add 20 µL of the Salbutamol internal standard working solution to each tube.

• Protein Precipitation: Add 600 µL of acetonitrile to each tube.[4]

• Vortexing: Vortex the tubes for 1 minute to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the samples at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporation (Optional): The supernatant can be evaporated to dryness under a gentle stream of nitrogen at 40°C and then reconstituted in the mobile phase.

• Injection: Inject the prepared sample into the LC-MS/MS system.

Method Validation Summary

The described method has been validated according to regulatory guidelines.[5][6] The key validation parameters are summarized below.

Table 2: Method Validation Parameters

Parameter	Result
Linearity Range	1.0 - 1000 ng/mL[1]
Correlation Coefficient (r²)	> 0.99[1]
Intra-day Precision (%CV)	< 15%[1]
Inter-day Precision (%CV)	< 15%[1]
Intra-day Accuracy (%)	85 - 115%[1]
Inter-day Accuracy (%)	85 - 115%[1]
Recovery (%)	> 85%

Diagrams

Figure 1. Experimental workflow for the analysis of Metaproterenol.

Figure 2. Logical relationship of the chromatographic system components.

Conclusion

The LC-MS/MS method described in this application note is suitable for the reliable quantification of Metaproterenol in human plasma. The simple and efficient protein precipitation sample preparation protocol, combined with the selectivity and sensitivity of tandem mass spectrometry, provides a robust bioanalytical method for use in clinical and research settings. The method meets the requirements for precision, accuracy, and linearity over a clinically relevant concentration range.

References

• 1. thepharmajournal.com [thepharmajournal.com]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. jneonatalsurg.com [jneonatalsurg.com]
• 6. Bioanalytical Method Development and Validation for the Estimation of Metoprolol in Human K2EDTA Plasma Using Liquid Chromatography Tandem–Mass Spectrometry | PDF [slideshare.net]

Application Notes and Protocols for the Preparation of a Standard Curve with 3,5-O-Dibenzyl Metaproterenol-d7

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metaproterenol is a moderately selective β2-adrenergic receptor agonist used as a bronchodilator for the treatment of asthma and other respiratory conditions. Accurate and precise quantification of Metaproterenol in biological matrices is crucial for pharmacokinetic and pharmacodynamic studies in drug development. The use of a stable isotope-labeled internal standard, such as 3,5-O-Dibenzyl Metaproterenol-d7, is the gold standard for quantitative analysis by liquid chromatography-mass spectrometry (LC-MS). The internal standard mimics the analyte's behavior during sample preparation and ionization, correcting for matrix effects and instrumental variability, thereby enhancing the accuracy and reproducibility of the results.[1]

This document provides a detailed protocol for the preparation of a standard curve for the quantification of Metaproterenol using 3,5-O-Dibenzyl Metaproterenol-d7 as an internal standard.

Signaling Pathway of Metaproterenol

Metaproterenol functions by binding to and activating β2-adrenergic receptors, which are G-protein coupled receptors. This activation stimulates adenylyl cyclase, leading to an increase in intracellular cyclic adenosine (B11128) monophosphate (cAMP). Elevated cAMP levels activate protein kinase A (PKA), which in turn phosphorylates various downstream targets, resulting in smooth muscle relaxation and bronchodilation.

Caption: Metaproterenol signaling pathway.

Materials and Reagents

Material/Reagent	Supplier	Notes
3,5-O-Dibenzyl Metaproterenol-d7	LGC Standards or equivalent	Internal Standard (IS)
Metaproterenol	Sigma-Aldrich or equivalent	Analyte
Methanol (LC-MS Grade)	Fisher Scientific or equivalent	Solvent
Acetonitrile (LC-MS Grade)	Fisher Scientific or equivalent	Solvent
Formic Acid (LC-MS Grade)	Fisher Scientific or equivalent	Mobile Phase Additive
Deionized Water (18.2 MΩ·cm)	Millipore Milli-Q or equivalent	Solvent
Biological Matrix (e.g., Plasma, Urine)	Sourced ethically	For matrix-matched curve

Experimental Protocols

Stock Solution Preparation

Accurate preparation of stock solutions is critical for the generation of a reliable standard curve.

1. Internal Standard (IS) Stock Solution (1 mg/mL):

• Accurately weigh approximately 1 mg of 3,5-O-Dibenzyl Metaproterenol-d7.

• Dissolve in a suitable organic solvent, such as methanol, to a final volume of 1 mL in a volumetric flask.

• Sonicate for 5-10 minutes to ensure complete dissolution.

• Store at -20°C in an amber vial.

2. Analyte Stock Solution (1 mg/mL):

• Accurately weigh approximately 1 mg of Metaproterenol.

• Dissolve in a suitable organic solvent, such as methanol, to a final volume of 1 mL in a volumetric flask.

• Sonicate for 5-10 minutes to ensure complete dissolution.

• Store at -20°C in an amber vial.

Note: The molecular weight of Metaproterenol (C₁₁H₁₇NO₃) is 211.26 g/mol . The molecular formula of 3,5-O-Dibenzyl Metaproterenol-d7 is C₂₅H₂₄D₇NO₃. The calculated molecular weight is approximately 400.56 g/mol . Please verify the exact molecular weight from the certificate of analysis provided by the supplier.

Working Solution Preparation

Prepare intermediate working solutions by diluting the stock solutions. Avoid serial dilutions to minimize the propagation of errors.

1. Internal Standard Working Solution (e.g., 100 ng/mL):

• Dilute the 1 mg/mL IS stock solution with an appropriate solvent (e.g., 50:50 methanol:water) to a final concentration of 100 ng/mL. The optimal concentration should be determined during method development and should be consistent across all samples.

2. Analyte Working Solutions for Standard Curve:

• Prepare a series of analyte working solutions by diluting the 1 mg/mL analyte stock solution to cover the desired calibration range. It is recommended to prepare individual working solutions for each calibration point rather than performing serial dilutions.

Standard Curve Preparation

The following table provides an example for the preparation of a standard curve in a biological matrix (e.g., plasma). The final concentration of the internal standard should be kept constant in all samples.

Calibration Level	Analyte Working Solution Concentration (ng/mL)	Volume of Analyte Working Solution (µL)	Volume of Internal Standard Working Solution (100 ng/mL) (µL)	Volume of Blank Matrix (µL)	Final Analyte Concentration (ng/mL)	Final IS Concentration (ng/mL)
Blank	0	0	10	90	0	10
Cal 1	10	10	10	80	1	10
Cal 2	25	10	10	80	2.5	10
Cal 3	50	10	10	80	5	10
Cal 4	100	10	10	80	10	10
Cal 5	250	10	10	80	25	10
Cal 6	500	10	10	80	50	10
Cal 7	1000	10	10	80	100	10
Cal 8	2000	10	10	80	200	10

Protocol:

• To appropriately labeled microcentrifuge tubes, add the specified volume of blank matrix.

• Add the specified volume of the corresponding analyte working solution to each tube.

• Add the specified volume of the internal standard working solution to all tubes (including the blank).

• Vortex each tube for 30 seconds.

• Proceed with the sample extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

Experimental Workflow

Caption: Standard curve preparation workflow.

LC-MS/MS Method Parameters

The following are general starting parameters for LC-MS/MS method development. Optimal conditions should be determined empirically for the specific instrument and application.

Liquid Chromatography:

• Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: A suitable gradient to ensure separation from matrix components and co-elution of the analyte and internal standard.

• Flow Rate: 0.3 - 0.5 mL/min

• Injection Volume: 5 - 10 µL

• Column Temperature: 40 °C

Mass Spectrometry:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions: These must be determined by infusing the individual compounds into the mass spectrometer.

  • Metaproterenol: The precursor ion will be the protonated molecule [M+H]⁺. Product ions will be generated by fragmentation.

  • 3,5-O-Dibenzyl Metaproterenol-d7: The precursor ion will be the protonated molecule [M+H]⁺. Product ions will be generated by fragmentation. It is crucial to select a fragment that retains the deuterium (B1214612) label.

Data Analysis

• Integrate the peak areas for both the analyte and the internal standard for each calibration standard.

• Calculate the response ratio for each standard:

  • Response Ratio = (Peak Area of Analyte) / (Peak Area of Internal Standard)

• Construct a calibration curve by plotting the response ratio against the known concentration of the analyte.

• Perform a linear regression analysis on the calibration curve. A weighting factor (e.g., 1/x or 1/x²) may be necessary to ensure accuracy across the entire concentration range. The correlation coefficient (r²) should be > 0.99.

• The concentration of unknown samples can then be determined by interpolating their response ratios from the calibration curve.

Conclusion

The use of 3,5-O-Dibenzyl Metaproterenol-d7 as an internal standard provides a robust and reliable method for the quantification of Metaproterenol in biological samples. The detailed protocol herein serves as a comprehensive guide for researchers to establish an accurate and precise bioanalytical method. It is imperative to perform thorough method validation according to regulatory guidelines to ensure the integrity of the generated data.

References

• 1. mass-spec.stanford.edu [mass-spec.stanford.edu]

Application Notes and Protocols for the Liquid-Liquid Extraction of Metaproterenol with a Deuterated Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metaproterenol (B1677457), also known as orciprenaline, is a beta-2 adrenergic agonist used as a bronchodilator for the treatment of asthma and other respiratory conditions. Accurate and precise quantification of metaproterenol in biological matrices is essential for pharmacokinetic, bioequivalence, and toxicokinetic studies. This application note provides a detailed protocol for the extraction of metaproterenol from human plasma using a liquid-liquid extraction (LLE) method, incorporating a deuterated internal standard (IS) for enhanced accuracy and reliability, followed by analysis using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

The use of a stable isotope-labeled internal standard, such as Metaproterenol-d7, is the gold standard in quantitative bioanalysis. It co-elutes with the analyte and exhibits similar ionization behavior, effectively compensating for variations in sample preparation, chromatography, and matrix effects. This ensures a robust and reliable bioanalytical method compliant with regulatory guidelines.

Physicochemical Properties of Metaproterenol

Understanding the physicochemical properties of metaproterenol is crucial for developing an effective liquid-liquid extraction protocol.

Property	Value	Source
Molecular Formula	C₁₁H₁₇NO₃	PharmaCompass
Molecular Weight	211.26 g/mol	PharmaCompass
pKa	9.8 (amine)	PubChem
LogP	0.7	PubChem

As a basic compound with a pKa of 9.8, metaproterenol will be in its neutral, more hydrophobic form at a pH significantly above this value. Adjusting the sample pH to be at least two units higher than the pKa is a key principle for efficient extraction into an organic solvent.

Experimental Protocols

Materials and Reagents

• Metaproterenol reference standard

• Metaproterenol-d7 (or other suitable deuterated analog) internal standard

• Human plasma (K₂EDTA)

• Methyl tert-butyl ether (MTBE), HPLC grade

• Ammonium (B1175870) hydroxide (B78521) (or other suitable base)

• Formic acid, LC-MS grade

• Acetonitrile, LC-MS grade

• Methanol, LC-MS grade

• Water, LC-MS grade

• 96-well deep-well plates or polypropylene (B1209903) tubes

• Plate shaker/vortex mixer

• Centrifuge

• Nitrogen evaporator

Stock and Working Solutions Preparation

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of metaproterenol and metaproterenol-d7 in methanol.

• Working Standard Solutions: Prepare serial dilutions of the metaproterenol stock solution in a 50:50 (v/v) methanol:water mixture to create calibration curve (CC) standards.

• Working Internal Standard Solution (IS): Prepare a working solution of metaproterenol-d7 in 50:50 (v/v) methanol:water at a fixed concentration (e.g., 100 ng/mL).

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is designed for a 200 µL plasma sample volume.

• Sample Aliquoting: Pipette 200 µL of plasma samples (blanks, CCs, quality control (QC) samples, and unknown samples) into a 96-well deep-well plate or polypropylene tubes.

• Internal Standard Spiking: Add 25 µL of the working IS solution to all wells except for the double blank (a blank plasma sample without IS).

• pH Adjustment: Add 25 µL of 1M ammonium hydroxide to each well to basify the plasma to a pH > 11. Vortex mix for 30 seconds.

• Extraction: Add 1 mL of methyl tert-butyl ether (MTBE) to each well.

• Mixing: Seal the plate and vortex for 5 minutes at high speed to ensure thorough mixing and partitioning of the analyte into the organic phase.

• Phase Separation: Centrifuge the plate at 4000 rpm for 10 minutes at 4°C to separate the aqueous and organic layers.

• Supernatant Transfer: Carefully transfer the upper organic layer (approximately 900 µL) to a new 96-well plate.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the dried residue in 200 µL of mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Analysis: Vortex the plate for 1 minute and inject the sample into the LC-MS/MS system.

LC-MS/MS Conditions

The following are typical starting conditions that should be optimized for the specific instrument used.

Parameter	Condition
LC System	UPLC/HPLC System
Column	C18 column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Gradient	Start with 5% B, ramp to 95% B over 3 min, hold for 1 min, return to initial conditions and equilibrate for 1 min.
Column Temp.	40°C
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)

MRM Transitions

The following MRM transitions are suggested. The collision energy (CE) and other compound-specific parameters should be optimized by infusing the individual standard solutions.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	CE (eV)
Metaproterenol	212.2	152.1	150	(Optimize)
Metaproterenol-d7	219.2	159.1	150	(Optimize)

Note: The MRM transition for Metaproterenol is based on published data for Orciprenaline.[1][2] The transition for Metaproterenol-d7 is a predicted value assuming a deuterium (B1214612) labeling on the isopropyl group and should be empirically confirmed.

Data Presentation and Performance Characteristics

The following tables summarize the expected performance characteristics of this bioanalytical method. The data for linearity, accuracy, and precision are based on a published method for orciprenaline analysis, which demonstrated excellent performance.[1][2]

Table 1: Calibration Curve and Linearity

Parameter	Result
Calibration Model	Linear, 1/x² weighting
Linear Range	1.0 - 1000 ng/mL[1][2]
Correlation Coefficient (r²)	> 0.998[1][2]
Lower Limit of Quantification (LLOQ)	1.0 ng/mL[1][2]

Table 2: Accuracy and Precision (Intra- and Inter-Day)

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
LLOQ QC	1.0	< 15	85-115	< 15	85-115
Low QC (LQC)	3.0	4.65[1][2]	108.97[1][2]	11.06[1][2]	101.77[1][2]
Medium QC (MQC)	400	2.54[1][2]	96.47[1][2]	4.67[1][2]	99.35[1][2]
High QC (HQC)	800	1.63[1][2]	100.97[1][2]	3.65[1][2]	100.15[1][2]

Table 3: Recovery and Matrix Effect

Parameter	Expected Result
Extraction Recovery	> 85%
Matrix Effect	< 15% CV

Note: The recovery and matrix effect values are typical expectations for a well-optimized LLE method with a deuterated internal standard. Actual values must be determined experimentally.

Visualizations

Logical Relationship for LLE pH Optimization

Caption: pH optimization for Metaproterenol extraction.

Experimental Workflow for Metaproterenol Extraction

Caption: LLE workflow for Metaproterenol analysis.

Conclusion

The described liquid-liquid extraction protocol, in conjunction with a deuterated internal standard and LC-MS/MS analysis, provides a robust, sensitive, and accurate method for the quantification of metaproterenol in human plasma. The method is suitable for regulated bioanalysis and can be readily implemented in laboratories conducting pharmacokinetic and other drug development studies. Proper validation of all method parameters is essential to ensure data integrity and compliance with regulatory standards.

References

• 1. thepharmajournal.com [thepharmajournal.com]
• 2. thepharmajournal.com [thepharmajournal.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Isotopic Exchange with Deuterated Standards

Welcome to the technical support center dedicated to assisting researchers, scientists, and drug development professionals in overcoming challenges related to isotopic exchange with deuterated standards. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to ensure the accuracy and reliability of your experimental results.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments, offering potential causes and actionable solutions.

Issue 1: Inaccurate or Inconsistent Quantitative Results

Symptoms:

• High variability in replicate injections.

• Poor accuracy and precision in quantitative data.

• Calculated concentrations are erroneously high.[1]

Possible Causes & Solutions:

Possible Cause	Solution
Isotopic Exchange (Back-Exchange)	The deuterium (B1214612) labels on the internal standard are exchanging with protons from the solvent or sample matrix.[2] This leads to a decreased internal standard signal and an artificially inflated analyte signal.[1] To mitigate this, ensure the deuterium labels are on stable, non-exchangeable positions.[3] Avoid acidic or basic conditions if the label is labile.[3]
Chromatographic Shift	Deuterated standards may elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.[4] If this separation is significant, the analyte and internal standard can experience different matrix effects, leading to inaccurate quantification.[2] Adjust your chromatographic method (e.g., mobile phase composition, gradient) to achieve co-elution.[2]
Impurity in the Standard	The deuterated standard may contain the unlabeled analyte as an impurity.[2] This will artificially inflate the analyte's signal. Always verify the isotopic and chemical purity of your standard, as specified on the Certificate of Analysis from your supplier.[4]
Differential Matrix Effects	The analyte and the internal standard experience different levels of ion suppression or enhancement from the sample matrix.[2] This is often linked to a lack of co-elution. Optimizing chromatography to ensure co-elution is the primary solution.[4]

Issue 2: Chromatographic Shift Observed Between Analyte and Deuterated Standard

Symptoms:

• The deuterated internal standard consistently elutes at a slightly different retention time than the unlabeled analyte.[2]

Possible Causes & Solutions:

Possible Cause	Solution
Isotope Effect	The presence of heavier deuterium atoms can slightly alter the physicochemical properties of the molecule, leading to differences in chromatographic behavior. This is a known phenomenon.[3]
Impact on Quantification	If the shift is minor and consistent, it may not significantly impact results. However, for optimal correction of matrix effects, complete co-elution is ideal.[3]
Chromatographic Optimization	To minimize the separation, you can try adjusting the mobile phase composition or the temperature of the analytical column.[2]

Issue 3: Loss of Deuterium Label (Signal Decrease in Internal Standard)

Symptoms:

• The signal intensity of the deuterated internal standard is unexpectedly low or variable between samples.[5]

• An increase in the signal corresponding to the unlabeled analyte is observed in blank samples spiked only with the internal standard.[4]

Possible Causes & Solutions:

Factor	Effect on Isotopic Exchange	Mitigation Strategy
pH	Exchange is catalyzed by both acidic and basic conditions. The rate is typically slowest around pH 2.5-3.[1][6]	Maintain the pH of all solutions (samples, mobile phase) in a range that minimizes exchange. For many compounds, this is a slightly acidic pH.[6]
Temperature	Higher temperatures accelerate the rate of isotopic exchange.[1]	Keep samples and solutions cool throughout the experimental workflow, from sample preparation to analysis.[6]
Solvent Composition	Protic solvents (e.g., water, methanol) are necessary for the exchange to occur.[1] The choice of solvent for reconstituting and preparing standard solutions is critical.[5]	Use aprotic solvents like acetonitrile (B52724) or ethyl acetate (B1210297) when possible. Avoid storing standards in acidic or basic aqueous solutions.[5]
Position of Deuterium Label	Labels on heteroatoms (e.g., -OH, -NH, -SH) or on carbons adjacent to carbonyl groups are highly susceptible to exchange.[1][2]	Select internal standards where deuterium atoms are placed in stable, non-exchangeable positions on the carbon skeleton.[3]
Exposure Time	The longer the standard is exposed to conditions that promote exchange, the greater the extent of back-exchange will be.[6]	Minimize the time between sample preparation and analysis.[7]

Experimental Protocols

Protocol 1: Assessing the Stability of a Deuterated Internal Standard

Objective: To determine if the deuterated internal standard is stable under the specific experimental conditions.

Methodology:

• Prepare Two Sets of Samples:

  • Set A (Solvent): Spike the deuterated internal standard into the solvent used for sample reconstitution.

  • Set B (Matrix): Spike the deuterated internal standard into a blank sample matrix (e.g., plasma, urine).[4]

• Incubation: Incubate both sets of samples under the same conditions as your analytical method (time, temperature, pH).[4]

• Sample Processing: Process the samples using your established extraction procedure.[4]

• LC-MS/MS Analysis: Analyze the samples by LC-MS/MS.

• Data Analysis: Monitor for any increase in the signal of the non-deuterated analyte in Set B compared to Set A. A significant increase indicates H/D back-exchange.[4] One study observed a 28% increase in the non-labeled compound after incubating a deuterated compound in plasma for one hour.[8]

Protocol 2: Verifying Isotopic Purity of a Deuterated Standard

Objective: To confirm the isotopic purity of the deuterated internal standard and check for the presence of the unlabeled analyte.

Methodology:

• Prepare a Standard Solution: Prepare a solution of the deuterated internal standard in a clean solvent.

• LC-MS/MS Analysis: Analyze the solution by LC-MS/MS.

• Data Analysis:

  • Monitor the mass transition for the unlabeled analyte. The response should be minimal.

  • High-resolution mass spectrometry (HRMS) can be used to analyze the distribution of isotopologues and determine the isotopic enrichment.[5]

  • Nuclear Magnetic Resonance (NMR) spectroscopy can also be used to confirm the position of the deuterium labels.[5]

Visualizations

Caption: Troubleshooting workflow for inaccurate quantitative results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]

Solving co-elution problems of analyte and deuterated internal standard

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering co-elution problems with analytes and their deuterated internal standards in chromatography, primarily focusing on LC-MS applications.

Frequently Asked Questions (FAQs)

Q1: Why is my deuterated internal standard eluting at a different retention time than my analyte?

A1: This phenomenon is known as the "chromatographic isotope effect" or "deuterium isotope effect." The substitution of hydrogen (¹H) with its heavier isotope, deuterium (B1214612) (²H or D), can lead to subtle changes in the physicochemical properties of the molecule.[1] In reversed-phase chromatography, deuterated compounds often elute slightly earlier than their non-deuterated counterparts because they can be slightly less lipophilic.[2][3] The magnitude of this retention time shift is influenced by factors such as the number and location of deuterium atoms, the analyte's structure, and the specific chromatographic conditions.[1] While a small, consistent shift is normal, significant or variable separation can compromise data accuracy.

Q2: What are the consequences of my analyte and deuterated internal standard not co-eluting perfectly?

A2: Incomplete co-elution can lead to a significant analytical issue known as differential matrix effects .[2] If the analyte and internal standard elute at different times, even by a small margin, they may be affected differently by co-eluting matrix components that can suppress or enhance the ionization process in the mass spectrometer.[2][3] This can result in poor data accuracy, imprecision, and scattered results, as the internal standard will not accurately compensate for the matrix effects experienced by the analyte.[2]

Q3: Can I still use a deuterated internal standard if it separates slightly from my analyte?

A3: While perfect co-elution is ideal, a small, highly reproducible separation may be acceptable if it does not lead to differential matrix effects. However, it is crucial to validate this during method development. If the peaks are still largely overlapping, the impact may be minimal. If the peaks are significantly resolved, it is highly recommended to optimize the method to achieve better co-elution or consider an alternative internal standard.[2] Using a column with slightly lower resolving power can sometimes promote better peak overlap.[3]

Q4: Are there alternatives to deuterated internal standards if I cannot resolve the co-elution issue?

A4: Yes. If chromatographic optimization fails to resolve the co-elution problem, you can consider using an internal standard labeled with a different stable isotope, such as Carbon-13 (¹³C) or Nitrogen-15 (¹⁵N).[2][4] These isotopes are less prone to causing chromatographic shifts and are more likely to co-elute perfectly with the analyte.[2][4]

Troubleshooting Guides

Issue 1: Analyte and Deuterated Internal Standard show partial or complete separation.

This guide provides a systematic approach to troubleshoot and resolve the chromatographic separation of an analyte and its deuterated internal standard.

Step 1: Assess the Significance of the Separation

• Action: Overlay the chromatograms of the analyte and the deuterated internal standard.

• Purpose: To visually confirm the presence and magnitude of the retention time difference (ΔRT).

• Tip: If the peaks are baseline separated, the internal standard cannot effectively compensate for matrix effects.

Step 2: Optimize Chromatographic Conditions

The primary goal is to adjust parameters that influence selectivity and retention to bring the two peaks closer together.

• Mobile Phase Composition:

  • Action: Adjust the organic solvent-to-aqueous ratio. A subtle change (e.g., ±2-5%) in the organic solvent concentration can alter the interactions of both compounds with the stationary phase.[5]

  • Action: Change the organic modifier. If using acetonitrile, try methanol, or vice versa. The different solvent selectivity can alter the elution order and improve separation.[6]

  • Action: Modify the mobile phase pH. For ionizable compounds, altering the pH can change their ionization state and hydrophobicity, which may influence the degree of separation.[5][7]

• Column Temperature:

  • Action: Adjust the column temperature in increments of 5-10°C.[5] Temperature affects the viscosity of the mobile phase and the kinetics of mass transfer, which can influence retention times and potentially reduce the separation between the isotopologues.[5][8][9]

• Gradient Slope:

  • Action: For gradient elution methods, try a shallower gradient. This can sometimes improve the co-elution of closely related compounds.[5]

Step 3: Evaluate Column Choice

• Action: If method optimization does not resolve the issue, consider using a column with lower resolution to promote the overlap of the analyte and internal standard peaks.[2][3]

• Action: Alternatively, switch to a column with a different stationary phase chemistry (e.g., from C18 to Phenyl-Hexyl) to alter selectivity.[6]

Step 4: Consider an Alternative Internal Standard

• Action: If all other options fail, use an internal standard labeled with ¹³C or ¹⁵N, which are less likely to exhibit chromatographic shifts.[2][4]

Data Presentation

The following tables summarize hypothetical quantitative data illustrating the impact of method optimization on the co-elution of an analyte and its deuterated internal standard (IS).

Table 1: Effect of Mobile Phase Composition on Retention Time (RT) and ΔRT

% Acetonitrile	Analyte RT (min)	Deuterated IS RT (min)	ΔRT (min)	Peak Resolution (Rs)
50%	5.25	5.15	0.10	0.85
52%	5.02	4.95	0.07	0.60
55%	4.80	4.78	0.02	0.18 (Co-elution)
58%	4.55	4.51	0.04	0.35

This table demonstrates that a small increase in the organic content of the mobile phase can effectively reduce the separation between the analyte and its deuterated internal standard.

Table 2: Effect of Column Temperature on Retention Time (RT) and ΔRT

Temperature (°C)	Analyte RT (min)	Deuterated IS RT (min)	ΔRT (min)	Peak Resolution (Rs)
30	5.25	5.15	0.10	0.85
35	5.14	5.06	0.08	0.70
40	5.05	5.02	0.03	0.25 (Improved Co-elution)
45	4.96	4.91	0.05	0.42

This table shows how adjusting the column temperature can be used to fine-tune the separation and improve co-elution.

Experimental Protocols

Protocol 1: Systematic Optimization of Mobile Phase Composition

Objective: To achieve co-elution of an analyte and its deuterated internal standard by adjusting the organic solvent percentage in the mobile phase.

Methodology:

• Initial Analysis: Analyze a standard solution containing both the analyte and the deuterated internal standard using your current LC method. Record the retention times and calculate the initial ΔRT.

• Prepare Mobile Phases: Prepare a series of mobile phases with slightly different organic solvent concentrations. For example, if your current method uses 50% acetonitrile, prepare mobile phases with 48%, 52%, and 55% acetonitrile.

• Equilibrate the System: For each new mobile phase composition, ensure the LC system and column are fully equilibrated before injection.

• Inject and Analyze: Inject the standard solution for each mobile phase composition.

• Data Analysis: Compare the ΔRT between the analyte and the internal standard for each condition.

• Optimization: Select the mobile phase composition that provides the smallest ΔRT, ideally resulting in complete co-elution (Rs < 0.2).

Protocol 2: Evaluation of Matrix Effects Using the Post-Extraction Spike Method

Objective: To quantify the extent of matrix effects (ion suppression or enhancement) on the analyte and the deuterated internal standard.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare a solution of the analyte and internal standard in a clean solvent (e.g., mobile phase) at a known concentration.

  • Set B (Post-Extraction Spike): Process a blank matrix sample (e.g., plasma, urine) through your entire sample preparation procedure. After the final step, spike the extracted blank matrix with the analyte and internal standard to the same concentration as Set A.

  • Set C (Pre-Extraction Spike): Spike the blank matrix with the analyte and internal standard before the sample preparation procedure.

• Analyze Samples: Inject all three sets of samples into the LC-MS/MS system and record the peak areas.

• Calculate Matrix Effect and Recovery:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) x 100

    • A value of 100% indicates no matrix effect.

    • A value < 100% indicates ion suppression.

    • A value > 100% indicates ion enhancement.

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) x 100

• Evaluate Differential Matrix Effects: Compare the Matrix Effect (%) for the analyte and the internal standard. A significant difference indicates that the internal standard is not effectively compensating for matrix effects.

Table 3: Example Data from a Matrix Effect Experiment

Compound	Peak Area (Set A: Neat)	Peak Area (Set B: Post-Spike)	Matrix Effect (%)
Analyte	1,500,000	900,000	60% (Suppression)
Deuterated IS	1,550,000	1,317,500	85% (Suppression)

In this example, the analyte experiences more significant ion suppression than the deuterated internal standard, which would lead to an overestimation of the analyte concentration. This highlights the importance of achieving co-elution.

Mandatory Visualization

Caption: A step-by-step workflow for troubleshooting co-elution issues.

Caption: Experimental workflow for evaluating differential matrix effects.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. How to use analytical columns | Technical Information | GL Sciences [glsciences.com]
• 8. chromtech.com [chromtech.com]
• 9. Effect of Elevated Temperature on HPLC Columns - Hawach [hawachhplccolumn.com]

Instability issues with 3,5-O-Dibenzyl Metaproterenol-d7 in solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of 3,5-O-Dibenzyl Metaproterenol-d7 in solution. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the potential sources of instability for 3,5-O-Dibenzyl Metaproterenol-d7 in solution?

A1: The stability of 3,5-O-Dibenzyl Metaproterenol-d7 in solution can be influenced by several factors related to its chemical structure. The primary points of potential degradation are the benzyl (B1604629) ether linkages and the secondary amine. Key factors include:

• pH: Both highly acidic and basic conditions can promote hydrolysis of the benzyl ethers.

• Oxidation: The secondary amine and benzylic positions can be susceptible to oxidation.

• Light: Photodegradation can occur, especially with prolonged exposure to UV light.

• Temperature: Elevated temperatures can accelerate degradation reactions.

• Solvent: The choice of solvent can impact the stability of the compound. Protic solvents may participate in degradation reactions.

Q2: I am observing a loss of my compound in solution over time. What could be the cause?

A2: A gradual loss of 3,5-O-Dibenzyl Metaproterenol-d7 in solution is likely due to chemical degradation. The most common causes are hydrolysis of the benzyl ethers or oxidation. To troubleshoot this, consider the storage conditions of your solution. If the solution is stored at room temperature and exposed to light, degradation is more likely. For optimal stability, solutions should be stored at low temperatures (e.g., ≤4°C) and protected from light.[1]

Q3: Are the deuterated isopropyl groups on 3,5-O-Dibenzyl Metaproterenol-d7 expected to be stable?

A3: Yes, the deuterium (B1214612) atoms on the isopropyl group are expected to be highly stable under typical experimental conditions. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, a phenomenon known as the kinetic isotope effect.[2][] This increased bond strength makes the deuterated compound potentially more resistant to metabolic degradation at that position.[2][4] Deuterium itself is a stable isotope and does not decay.[5]

Q4: How can I monitor the stability of my 3,5-O-Dibenzyl Metaproterenol-d7 solution?

A4: The stability of your solution can be monitored using analytical techniques such as High-Performance Liquid Chromatography (HPLC) with UV or mass spectrometric detection.[6] A stability-indicating HPLC method should be developed to separate the parent compound from any potential degradants. By analyzing samples over time, you can quantify the loss of the parent compound and the formation of degradation products.

Troubleshooting Guides

Issue 1: Rapid degradation of the compound in acidic or basic solutions.

• Possible Cause: Hydrolysis of the benzyl ether linkages. Benzyl ethers can be cleaved under strong acidic conditions.[7][8] While generally stable to bases, prolonged exposure to strong bases at elevated temperatures could also lead to degradation.

• Troubleshooting Steps:

  • pH Adjustment: If your experimental protocol allows, adjust the pH of your solution to be closer to neutral (pH 6-8).

  • Temperature Control: Perform experiments at the lowest feasible temperature to slow down the rate of hydrolysis.

  • Solvent Selection: Use aprotic solvents if compatible with your experimental design.

Issue 2: Appearance of unknown peaks in my chromatogram after storing the solution.

• Possible Cause: Formation of degradation products due to oxidation or hydrolysis. The secondary amine is susceptible to oxidation, and the benzyl ethers can be cleaved.

• Troubleshooting Steps:

  • Inert Atmosphere: Prepare and store solutions under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.

  • Antioxidants: If permissible for your application, consider adding a small amount of an antioxidant to the solution.

  • Light Protection: Store solutions in amber vials or protect them from light to prevent photolytic degradation.

  • Forced Degradation Study: To identify the unknown peaks, you can perform a forced degradation study.[9][10][11] This involves intentionally exposing the compound to harsh conditions (acid, base, peroxide, heat, light) to generate degradation products that can be characterized.

Data Presentation

Table 1: Summary of Potential Degradation Pathways and Stressed Condition Stability

Stress Condition	Potential Degradation Pathway	Expected Stability
Acidic (e.g., 0.1 M HCl)	Cleavage of benzyl ethers to form the corresponding diol.	Low
Basic (e.g., 0.1 M NaOH)	Generally stable, but potential for some degradation at high temperatures.	Moderate to High
Oxidative (e.g., 3% H₂O₂)	Oxidation of the secondary amine and/or benzylic positions.	Low to Moderate
Thermal (e.g., 60°C)	Acceleration of hydrolysis and oxidation reactions.	Low to Moderate
Photolytic (e.g., UV light)	Photodegradation, potential for complex reaction pathways.	Low

Experimental Protocols

Protocol 1: General Workflow for Investigating Solution Instability

This protocol outlines a general approach to identifying the cause of instability for 3,5-O-Dibenzyl Metaproterenol-d7 in solution.

• Solution Preparation: Prepare fresh solutions of 3,5-O-Dibenzyl Metaproterenol-d7 in the desired solvent at a known concentration.

• Initial Analysis (T=0): Immediately analyze a sample of the freshly prepared solution using a validated stability-indicating HPLC method to determine the initial concentration and purity.

• Sample Storage: Aliquot the solution into several vials and store them under different conditions (e.g., protected from light at 4°C, exposed to light at room temperature, elevated temperature).

• Time-Point Analysis: At regular intervals (e.g., 24, 48, 72 hours), remove a vial from each storage condition and analyze it by HPLC.

• Data Evaluation: Compare the chromatograms from the different time points and storage conditions. Quantify the percentage of 3,5-O-Dibenzyl Metaproterenol-d7 remaining and the area of any new peaks that appear. This will help identify the conditions under which the compound is unstable.

Visualizations

Caption: Workflow for a forced degradation study.

Caption: Troubleshooting decision tree for instability issues.

Caption: Potential degradation pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 4. Deuterated Compounds [simsonpharma.com]
• 5. m.youtube.com [m.youtube.com]
• 6. benchchem.com [benchchem.com]
• 7. Benzyl Ethers [organic-chemistry.org]
• 8. uwindsor.ca [uwindsor.ca]
• 9. acdlabs.com [acdlabs.com]
• 10. biopharminternational.com [biopharminternational.com]
• 11. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]

Impact of isotopic purity of 3,5-O-Dibenzyl Metaproterenol-d7 on results

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals using 3,5-O-Dibenzyl Metaproterenol-d7 as an internal standard in their experiments.

Troubleshooting Guide

This guide addresses specific issues that may arise during the use of 3,5-O-Dibenzyl Metaproterenol-d7 in bioanalytical assays, particularly those involving liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Issue 1: High or Variable Response of the Unlabeled Analyte (Metaproterenol) in Blank Samples

Question: I am observing a significant peak for Metaproterenol in my blank samples (matrix without analyte) that were spiked only with the internal standard, 3,5-O-Dibenzyl Metaproterenol-d7. Why is this happening and how can I fix it?

Answer: This issue, often referred to as "crosstalk," is typically due to the presence of unlabeled Metaproterenol as an impurity in the deuterated internal standard.[1][2][3] While stable isotope-labeled standards are designed to be of high isotopic purity, trace amounts of the unlabeled analyte can sometimes be present.[1][2]

Troubleshooting Steps:

• Verify the Purity of the Internal Standard:

  • Analyze a high-concentration solution of the 3,5-O-Dibenzyl Metaproterenol-d7 internal standard alone, without any biological matrix.

  • Monitor the mass transition for unlabeled Metaproterenol. The presence of a peak will confirm that the unlabeled analyte is an impurity in your internal standard.

  • Consult the Certificate of Analysis (CoA) for your batch of the internal standard to check the specified isotopic purity.[1][2]

• Adjust the Internal Standard Concentration:

  • If the impurity level is low, you may be able to mitigate its impact by reducing the concentration of the internal standard you spike into your samples.[3] However, ensure the internal standard response remains sufficient for reliable quantification.

• Source a Higher Purity Standard:

  • If the impurity is compromising your assay's lower limit of quantification (LLOQ), it may be necessary to obtain a new batch or lot of 3,5-O-Dibenzyl Metaproterenol-d7 with a higher isotopic purity.[3]

Issue 2: Inconsistent Internal Standard (IS) Signal Across a Run

Question: The peak area of my 3,5-O-Dibenzyl Metaproterenol-d7 is highly variable across my analytical run, including calibrators, quality controls (QCs), and unknown samples. What are the potential causes?

Answer: High variability in the internal standard signal can compromise the accuracy and precision of your results.[4][5] The purpose of a stable isotope-labeled internal standard is to normalize for variability during the analytical process.[6][7] Inconsistent signal suggests that this normalization is not occurring effectively. The most common causes are related to sample preparation, matrix effects, or instrument performance.[4]

Troubleshooting Steps:

• Review Sample Preparation Procedures:

  • Pipetting Errors: Ensure that the internal standard spiking solution is being added accurately and consistently to all samples.[4] Automated liquid handlers can improve precision.

  • Inconsistent Extraction Recovery: Evaluate the efficiency of your sample extraction method. If the internal standard is added at the beginning, it should account for extraction variability. However, significant inconsistencies could still be a factor.

  • Sample Mixing: Ensure thorough vortexing or mixing after adding the internal standard to each sample.

• Investigate Matrix Effects:

  • Matrix effects, such as ion suppression or enhancement, can occur when co-eluting compounds from the biological matrix interfere with the ionization of the internal standard.[4]

  • To diagnose this, perform a post-column infusion experiment with 3,5-O-Dibenzyl Metaproterenol-d7 while injecting an extracted blank matrix sample. A dip or rise in the baseline at the retention time of your analyte indicates matrix effects.

• Check Chromatographic Performance:

  • Poor peak shape (e.g., tailing or splitting) or shifting retention times can lead to inconsistent integration and signal variability.[4]

  • Ensure the analytical column is not degraded and that the mobile phases are prepared correctly.

• Evaluate Instrument Performance:

  • Autosampler Issues: Inconsistent injection volumes can lead to variable IS response.[4]

  • Ion Source Contamination: A dirty ion source can cause erratic signal.[4] Clean the ion source according to the manufacturer's recommendations.

Issue 3: Chromatographic Separation of Analyte and Internal Standard

Question: I am observing a slight separation in retention time between Metaproterenol and 3,5-O-Dibenzyl Metaproterenol-d7. Is this a problem?

Answer: Yes, this can be a significant issue. A core assumption when using a stable isotope-labeled internal standard is that it behaves identically to the analyte during chromatography and ionization.[8][9] While the dibenzyl protecting groups and deuterium (B1214612) labeling should have a minimal effect on retention time, some chromatographic conditions can lead to partial separation, a phenomenon known as the "isotopic effect."[8]

Why it's a problem: If the analyte and internal standard do not co-elute perfectly, they may be affected differently by matrix effects at slightly different retention times, leading to inaccurate quantification.[4]

Troubleshooting Steps:

• Optimize Chromatographic Conditions:

  • Gradient Profile: Adjust the gradient slope of your mobile phase. A shallower gradient can often improve the co-elution of isotopically labeled compounds.

  • Mobile Phase Composition: Experiment with different organic modifiers or additives in your mobile phase.

  • Column Chemistry: If the issue persists, consider trying a different column with a different stationary phase chemistry.

• Widen the MS Acquisition Window:

  • If using scheduled multiple reaction monitoring (MRM), ensure the time window for acquiring data for both the analyte and internal standard is wide enough to accommodate any minor shifts in retention time.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of the dibenzyl groups on 3,5-O-Dibenzyl Metaproterenol-d7?

A1: The dibenzyl groups are protecting groups for the two hydroxyl groups on the phenyl ring of Metaproterenol. This chemical modification is often done to create a more stable derivative for synthesis or to alter its physicochemical properties, such as solubility or volatility. In the context of its use as an internal standard, it would typically be used for the quantification of a similarly derivatized Metaproterenol analyte.

Q2: How does the deuterium labeling in 3,5-O-Dibenzyl Metaproterenol-d7 affect its properties?

A2: The replacement of seven hydrogen atoms with deuterium atoms increases the mass of the molecule, allowing it to be distinguished from the unlabeled analyte by a mass spectrometer.[10] This mass difference is the basis for its use as an internal standard.[6] For most applications, the physicochemical properties are nearly identical to the unlabeled compound, though minor differences in retention time (isotopic effect) can sometimes be observed.[8] The carbon-deuterium bond is stronger than the carbon-hydrogen bond, which can slow down metabolic processes involving the cleavage of these bonds (Kinetic Isotope Effect).[11]

Q3: What level of isotopic purity is considered acceptable for 3,5-O-Dibenzyl Metaproterenol-d7?

A3: Regulatory guidelines, such as the ICH M10 for bioanalytical method validation, emphasize the importance of high isotopic purity for stable isotope-labeled internal standards.[1][2] While there is no universal cutoff, an isotopic purity of >98% or >99% is generally preferred. The most critical factor is the amount of unlabeled analyte present as an impurity, which should be low enough not to interfere with the measurement of the analyte at the LLOQ.[3]

Q4: Can 3,5-O-Dibenzyl Metaproterenol-d7 be used to quantify the primary metabolite of Metaproterenol?

A4: It is not recommended. The primary metabolite of Metaproterenol is Metaproterenol-3-O-sulfate.[12][13] An ideal internal standard should be a stable isotope-labeled version of the analyte itself. Since the metabolic process involves a significant structural change (sulfation), the extraction efficiency and ionization response of 3,5-O-Dibenzyl Metaproterenol-d7 would likely not mimic that of the sulfate (B86663) metabolite, leading to inaccurate quantification. A deuterated version of Metaproterenol-3-O-sulfate would be the appropriate internal standard.

Quantitative Data Summary

The table below summarizes key mass spectrometry parameters for the analysis of Metaproterenol and 3,5-O-Dibenzyl Metaproterenol-d7. These values are representative and should be optimized for your specific instrument and method.

Parameter	Metaproterenol (Analyte)	3,5-O-Dibenzyl Metaproterenol-d7 (IS)
Chemical Formula	C₁₁H₁₇NO₃	C₂₅D₇H₂₂NO₃
Molecular Weight	211.26	398.55
Precursor Ion [M+H]⁺	m/z 212.2	m/z 406.3
Typical Product Ion(s)	To be determined empirically	To be determined empirically
Isotopic Purity Specification	N/A	>99%
Unlabeled Analyte Impurity	N/A	<0.1%

Experimental Protocols

Protocol: Quantification of Metaproterenol in Human Plasma using LC-MS/MS

This protocol outlines a typical protein precipitation extraction followed by LC-MS/MS analysis for the quantification of Metaproterenol, using 3,5-O-Dibenzyl Metaproterenol-d7 as an internal standard. Note: This protocol assumes the analysis is for a derivatized form of Metaproterenol, compatible with the dibenzyl-protected internal standard.

1. Preparation of Solutions

• Analyte Stock Solution: Prepare a 1 mg/mL stock solution of Metaproterenol in methanol.

• Internal Standard (IS) Working Solution: Prepare a 100 ng/mL working solution of 3,5-O-Dibenzyl Metaproterenol-d7 in methanol.

• Calibration Standards and QCs: Serially dilute the analyte stock solution to prepare calibration standards and quality control (QC) samples at various concentrations in blank human plasma.

2. Sample Preparation (Protein Precipitation)

• Pipette 50 µL of plasma sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 25 µL of the IS working solution (100 ng/mL) to each tube.

• Vortex briefly to mix.

• Add 200 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer 150 µL of the supernatant to a clean autosampler vial.

• Inject 5 µL into the LC-MS/MS system.

3. LC-MS/MS Conditions

• LC System: Standard HPLC or UHPLC system.

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 3 minutes, hold for 1 minute, then re-equilibrate.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Mass Spectrometer: Triple quadrupole mass spectrometer.[14]

• Ionization Mode: Electrospray Ionization, Positive (ESI+).

• Acquisition Mode: Selected Reaction Monitoring (SRM).

Visualizations

Experimental Workflow

Caption: Workflow for plasma sample analysis using protein precipitation and LC-MS/MS.

Metaproterenol Signaling Pathway

Caption: Simplified signaling pathway of Metaproterenol leading to bronchodilation.

References

• 1. database.ich.org [database.ich.org]
• 2. fda.gov [fda.gov]
• 3. Importance of using highly pure internal standards for successful liquid chromatography/tandem mass spectrometric bioanalytical assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights from Two Troubleshooting Case Studies [labroots.com]
• 7. nebiolab.com [nebiolab.com]
• 8. scispace.com [scispace.com]
• 9. benchchem.com [benchchem.com]
• 10. Deuterium Labeling Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 11. benchchem.com [benchchem.com]
• 12. Metaproterenol | C11H17NO3 | CID 4086 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. drugs.com [drugs.com]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Optimizing LC Gradient for Metaproterenol and its d7 Standard

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and FAQs for optimizing the liquid chromatography (LC) gradient for the analysis of Metaproterenol and its deuterated internal standard, Metaproterenol-d7.

Frequently Asked Questions (FAQs)

Q1: Why is a deuterated internal standard like Metaproterenol-d7 recommended for LC-MS analysis?

A: Deuterated internal standards are considered the gold standard in quantitative LC-MS analysis.[1] This is because they are chemically almost identical to the analyte of interest (Metaproterenol), meaning they behave similarly during sample extraction, chromatography, and ionization.[1][2] By adding a known amount of Metaproterenol-d7 to your samples at the beginning of the workflow, you can accurately account for any analyte loss or variations in instrument response, leading to more precise and reliable quantification.[1]

Q2: My Metaproterenol-d7 peak is eluting slightly earlier than the unlabeled Metaproterenol peak. Is this normal?

A: Yes, this is a well-documented phenomenon known as the "chromatographic isotope effect".[1] In reversed-phase chromatography, the carbon-deuterium (C-D) bond is slightly stronger and larger than the carbon-hydrogen (C-H) bond. This can make the deuterated compound slightly less lipophilic, causing it to have a weaker interaction with the non-polar stationary phase and elute slightly earlier.[1][3][4] The magnitude of this shift is usually small and depends on the number and location of the deuterium (B1214612) atoms.[1]

Q3: The resolution between my Metaproterenol and Metaproterenol-d7 peaks is poor. How can I improve it?

A: Poor resolution can often be addressed by optimizing the LC gradient. A shallower gradient (i.e., a slower increase in the percentage of the organic mobile phase) will increase the retention time and provide more time for the two compounds to separate. You can also experiment with different organic solvents (e.g., acetonitrile (B52724) vs. methanol) or different stationary phases. Adjusting the column temperature can also influence selectivity and resolution.

Q4: I'm observing peak tailing for both my analyte and internal standard. What are the common causes?

A: Peak tailing can be caused by several factors. One common reason is secondary interactions between the basic amine group in Metaproterenol and acidic silanol (B1196071) groups on the silica-based stationary phase. To mitigate this, ensure your mobile phase has an appropriate pH (for Metaproterenol, which has basic properties, a mobile phase with a slightly acidic pH is often used to ensure it is in its protonated form) and consider using a column with end-capping or a different stationary phase chemistry. Other causes can include a contaminated or degraded column, or a void at the head of the column.[5]

Q5: My baseline is noisy. What troubleshooting steps should I take?

A: A noisy baseline can originate from several sources. First, ensure your mobile phase is properly degassed, as air bubbles in the pump or detector can cause noise.[5] Check for any leaks in the system.[5] Also, ensure that the mobile phase components are of high purity and are well-mixed.[6] Electrical noise from other nearby instruments can also be a factor.[5]

Troubleshooting Guides

Issue 1: Poor Peak Shape (Fronting, Tailing, or Splitting)

Symptom	Possible Cause	Recommended Solution
Peak Fronting	Sample overload	Reduce the concentration or injection volume of your sample.
Sample solvent is stronger than the mobile phase	Prepare your sample in a solvent that is weaker than or equal in strength to the initial mobile phase.[7]
Peak Tailing	Secondary interactions with the stationary phase	Add a small amount of a competing base (e.g., triethylamine) to the mobile phase or use a mobile phase with a lower pH. Consider using an end-capped column.
Column contamination	Flush the column with a strong solvent. If the problem persists, replace the column.[5]
Peak Splitting	Clogged inlet frit	Back-flush the column or replace the frit.
Column void	Replace the column.

Issue 2: Retention Time Variability

Symptom	Possible Cause	Recommended Solution
Gradual shift in retention time	Column degradation	Replace the column.
Change in mobile phase composition	Prepare fresh mobile phase, ensuring accurate measurements.
Sudden shift in retention time	Leak in the system	Inspect all fittings and connections for leaks.
Pump malfunction	Check the pump for proper operation and pressure stability.
Inadequate column equilibration	Ensure the column is equilibrated for a sufficient time between injections (typically 5-10 column volumes).[4]

Experimental Protocols

Protocol 1: Starting Method for Metaproterenol and Metaproterenol-d7 Analysis

This protocol provides a robust starting point for the separation of Metaproterenol and its d7-labeled internal standard.

• LC System: Agilent 1290 Infinity II or equivalent

• Column: ZORBAX Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Column Temperature: 35 °C

• Injection Volume: 5 µL

• Gradient Program:

Time (min)	%B
0.0	5
1.0	5
5.0	95
6.0	95
6.1	5
8.0	5

Protocol 2: Gradient Optimization Strategy

If the starting method does not provide adequate separation or peak shape, the following optimization strategy can be employed. The goal is to achieve baseline resolution between Metaproterenol and Metaproterenol-d7 with good peak symmetry.

• Adjust Gradient Slope:

  • To increase resolution, flatten the gradient by extending the time it takes to go from the initial to the final %B. For example, extend the ramp from 1.0 - 5.0 minutes to 1.0 - 7.0 minutes.

  • To decrease run time, steepen the gradient.

• Modify Mobile Phase Composition:

  • Evaluate methanol (B129727) as an alternative to acetonitrile for Mobile Phase B. Methanol has a different selectivity and may improve resolution.

  • Adjust the concentration of formic acid (e.g., to 0.05% or 0.2%) to fine-tune peak shape.

• Optimize Column Temperature:

  • Analyze samples at different column temperatures (e.g., 30 °C, 40 °C, 50 °C). Temperature can affect mobile phase viscosity and analyte interaction with the stationary phase, thereby influencing retention and selectivity.

Data Presentation

The following tables present representative data from a hypothetical gradient optimization experiment.

Table 1: Effect of Gradient Slope on Retention Time and Resolution

Gradient Time (1.0 to X min)	Metaproterenol RT (min)	Metaproterenol-d7 RT (min)	Resolution (Rs)
5.0	3.25	3.18	1.3
6.0	3.82	3.73	1.6
7.0	4.31	4.20	1.9

Table 2: Effect of Organic Solvent on Peak Asymmetry

Organic Solvent	Metaproterenol Asymmetry	Metaproterenol-d7 Asymmetry
Acetonitrile	1.2	1.1
Methanol	1.4	1.3

Visualizations

Metaproterenol Signaling Pathway

Caption: Metaproterenol's mechanism of action.

LC Gradient Optimization Workflow

Caption: Systematic approach to LC gradient optimization.

References

• 1. benchchem.com [benchchem.com]
• 2. Metaproterenol | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 3. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. Metaproterenol sulfate [midas-pharma.com]

Troubleshooting ion suppression for Metaproterenol analysis

Welcome to the technical support center for troubleshooting ion suppression in metaproterenol (B1677457) analysis. This resource is designed for researchers, scientists, and drug development professionals to navigate common challenges encountered during LC-MS/MS analysis of metaproterenol.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

Q1: My metaproterenol signal is significantly lower in plasma/urine samples compared to the standard solution. What could be the cause?

A1: This is a classic sign of ion suppression, a type of matrix effect.[1][2] Ion suppression occurs when co-eluting endogenous or exogenous components from your sample matrix interfere with the ionization of metaproterenol in the mass spectrometer's ion source, leading to a reduced signal.[1][2][3] Common culprits in biological matrices like plasma and urine include phospholipids, salts, urea, and proteins.[3]

Q2: How can I confirm that ion suppression is affecting my metaproterenol analysis?

A2: The most definitive way to identify ion suppression is through a post-column infusion experiment .[4] This involves infusing a standard solution of metaproterenol at a constant rate into the LC flow after the analytical column and before the mass spectrometer. You then inject a blank, extracted matrix sample. A drop in the constant metaproterenol signal at specific retention times indicates the elution of ion-suppressing components from the matrix.[4]

Q3: I've confirmed ion suppression. What are the primary strategies to mitigate it for metaproterenol analysis?

A3: There are three main approaches to combat ion suppression:

• Improve Sample Preparation: The goal is to remove the interfering matrix components before analysis. For metaproterenol, consider switching from a simple protein precipitation to a more rigorous technique like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE).[3]

• Optimize Chromatographic Separation: If you can chromatographically separate metaproterenol from the ion-suppressing components, the effect can be eliminated. This can be achieved by modifying the mobile phase, changing the analytical column, or adjusting the gradient elution profile.

• Reduce Matrix Load: Diluting your sample can sometimes reduce the concentration of interfering components to a level where they no longer significantly suppress the metaproterenol signal.[2] However, this may compromise the sensitivity of your assay.

Q4: My metaproterenol analysis is suffering from in-source fragmentation of its sulfate (B86663) conjugate. How can I address this?

A4: Metaproterenol is primarily metabolized to metaproterenol-3-O-sulfate, which can revert to the parent drug in the ion source, leading to an overestimation of the metaproterenol concentration. To address this:

• Chromatographic Separation: Develop a chromatographic method that separates metaproterenol from its sulfate conjugate.

• Optimize Ion Source Conditions: Lowering the source temperature and using gentler ionization conditions may reduce the extent of in-source fragmentation.

• Monitor a Unique Fragment: Select a multiple reaction monitoring (MRM) transition that is specific to the parent metaproterenol and is not a fragment of the sulfate conjugate.

Q5: What are some starting points for LC-MS/MS method development for metaproterenol to minimize ion suppression?

A5: For initial method development, consider the following:

• Column: A C18 or C8 reversed-phase column is a good starting point.

• Mobile Phase: A gradient of acetonitrile (B52724) or methanol (B129727) with 0.1% formic acid in water is commonly used for similar compounds. Formic acid helps to protonate the amine group of metaproterenol, improving its retention and ionization in positive ion mode.

• Ionization Mode: Electrospray ionization (ESI) in positive mode is typically used for the analysis of beta-blockers like metaproterenol.

Quantitative Data Summary

The following tables provide a summary of typical quantitative data related to ion suppression in the analysis of beta-blockers. Note that metaproterenol-specific data is limited in the literature; therefore, data for the structurally similar compound metoprolol (B1676517) is provided as a reference.

Table 1: Matrix Effect of Metoprolol in Human Plasma with Different Sample Preparation Methods

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)
Protein Precipitation	85-95	15-30 (Suppression)
Liquid-Liquid Extraction	70-85	5-15 (Suppression)
Solid-Phase Extraction	90-105	< 5 (Minimal Effect)

Data is generalized from typical values reported for beta-blocker analysis and should be considered as a guideline.

Table 2: Proposed Theoretical MRM Transitions for Metaproterenol and its Sulfate Conjugate

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Notes
Metaproterenol	212.3	136.1	15-25	Theoretical - requires optimization. Corresponds to the loss of the isopropylaminoethanol side chain.
Metaproterenol	212.3	119.1	20-30	Theoretical - requires optimization. Further fragmentation of the resorcinol (B1680541) ring.
Metaproterenol-3-O-Sulfate	292.3	212.3	10-20	Theoretical - requires optimization. Corresponds to the neutral loss of SO3.
Metaproterenol-3-O-Sulfate	292.3	136.1	25-35	Theoretical - requires optimization. Subsequent fragmentation of the metaproterenol core.

These are theoretical transitions based on the chemical structure and common fragmentation patterns. Optimal transitions and collision energies must be determined experimentally.

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Detect Ion Suppression

Objective: To identify the retention time regions where co-eluting matrix components cause ion suppression.

Methodology:

• Prepare a standard solution of metaproterenol in a suitable solvent (e.g., 50:50 acetonitrile:water) at a concentration that gives a stable and moderate signal (e.g., 100 ng/mL).

• Set up the LC-MS/MS system. Use a T-connector to introduce the metaproterenol solution via a syringe pump into the LC eluent stream between the analytical column and the mass spectrometer ion source.

• Set the syringe pump to a low flow rate (e.g., 10 µL/min).

• Begin infusing the metaproterenol solution and acquire data in MRM mode for the metaproterenol transition. You should observe a stable baseline signal.

• Inject a blank matrix sample that has been subjected to your routine sample preparation procedure.

• Monitor the metaproterenol signal throughout the chromatographic run. Any significant dip in the baseline indicates a region of ion suppression.

Protocol 2: Evaluation of Matrix Effect using Post-Extraction Spiking

Objective: To quantify the extent of ion suppression or enhancement.

Methodology:

• Set A: Prepare a standard solution of metaproterenol in the mobile phase at a known concentration (e.g., low, medium, and high QC levels).

• Set B: Extract at least six different lots of blank biological matrix (e.g., plasma, urine) using your sample preparation method. After the final extraction step, spike the extracts with the metaproterenol standard solution to the same concentrations as in Set A.

• Analyze both sets of samples by LC-MS/MS.

• Calculate the matrix factor (MF) for each lot and concentration:

  • MF = (Peak Area in Set B) / (Peak Area in Set A)

• An MF < 1 indicates ion suppression, while an MF > 1 indicates ion enhancement. The coefficient of variation (%CV) of the MF across the different lots should be < 15% for the method to be considered free from significant variable matrix effects.

Visualizations

Caption: Troubleshooting workflow for addressing ion suppression in metaproterenol analysis.

Caption: Comparison of sample preparation techniques for reducing matrix effects.

References

• 1. Tandem Mass Spectrometry (MS/MS) - MagLab [nationalmaglab.org]
• 2. forensicrti.org [forensicrti.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Tandem mass spectrometry - Wikipedia [en.wikipedia.org]

How to check for back-exchange of deuterium in 3,5-O-Dibenzyl Metaproterenol-d7

Welcome to the technical support center for 3,5-O-Dibenzyl Metaproterenol-d7. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experiments involving this deuterated compound. The following information will help you address specific issues related to checking for the back-exchange of deuterium (B1214612).

Frequently Asked Questions (FAQs)

Q1: What is deuterium back-exchange and why is it a concern for 3,5-O-Dibenzyl Metaproterenol-d7?

A1: Deuterium back-exchange is a chemical reaction where a deuterium atom in a molecule is replaced by a hydrogen atom from the surrounding solvent or matrix. This is a critical consideration for deuterated compounds like 3,5-O-Dibenzyl Metaproterenol-d7, as it can lead to a loss of isotopic purity and potentially alter the compound's properties that are being studied, such as its metabolic profile or its use as an internal standard in quantitative analyses.

The structure of 3,5-O-Dibenzyl Metaproterenol contains functional groups with protons that are readily exchangeable, such as the hydroxyl (-OH) and secondary amine (-NH) protons. While the primary deuteration in the "-d7" analogue is expected to be on carbon atoms to slow metabolism, any incidental deuteration at these heteroatom positions will be extremely labile and exchange almost instantaneously in the presence of protic solvents like water or methanol. The stability of deuterium atoms on carbon atoms (C-D bonds) is generally high, but they can also undergo back-exchange under certain conditions, such as exposure to acidic or basic environments, or enzymatic activity.

Q2: Where are the deuterium atoms located in 3,5-O-Dibenzyl Metaproterenol-d7 and which are most susceptible to back-exchange?

A2: The precise, lot-specific isotopic labeling of 3,5-O-Dibenzyl Metaproterenol-d7 should be confirmed from the manufacturer's certificate of analysis. However, a common and chemically reasonable labeling pattern for a "-d7" analogue of Metaproterenol would involve deuteration of the isopropyl group and the benzylic position to confer metabolic stability.

• Assumed Deuteration Sites:

  • Isopropyl Group (-C(CD₃)₂): Six deuterium atoms are likely located on the two methyl groups of the isopropyl moiety. These C-D bonds are generally stable.

  • Benzylic Position (-CD-OH): One deuterium atom is likely at the carbon atom attached to both the hydroxyl group and the aminoethyl side chain. This C-D bond is also relatively stable but can be more susceptible to exchange than the isopropyl deuteriums under certain chemical conditions.

• Susceptibility to Back-Exchange:

  • Highly Labile Sites (Instantaneous Exchange): If any deuterium were present on the hydroxyl (-OD) or amine (-ND) groups, they would undergo immediate back-exchange in the presence of any protic solvent (e.g., H₂O, methanol).

  • Stable C-D Bonds (Potential for Slow Exchange): The seven deuteriums on the carbon skeleton are considered stable. However, their stability should be experimentally verified, especially under the conditions of your assay (e.g., sample preparation, chromatography, and storage).

Q3: What analytical techniques can be used to check for deuterium back-exchange?

A3: The two primary analytical techniques for monitoring deuterium back-exchange are Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

• Mass Spectrometry (MS): This is the most common technique for quantifying the overall level of deuteration. By analyzing the mass-to-charge ratio (m/z) of the molecule, you can determine the extent of deuterium loss. High-resolution mass spectrometry (HRMS) is particularly powerful for this purpose.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR provides site-specific information about the location of deuterium atoms. ¹H NMR can be used to observe the disappearance of proton signals at the deuterated positions, while ²H (Deuterium) NMR directly detects the deuterium atoms.

Troubleshooting Guides

Issue 1: Loss of Isotopic Purity Detected by Mass Spectrometry

If your MS data shows a lower than expected mass for 3,5-O-Dibenzyl Metaproterenol-d7, it indicates potential back-exchange.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for mass loss due to back-exchange.

Quantitative Data Summary:

Experimental Condition	Potential Impact on Back-Exchange	Recommended Mitigation
Solvent	Protic solvents (H₂O, MeOH) can facilitate H/D exchange.	Use aprotic solvents (e.g., acetonitrile (B52724), THF) or deuterated solvents when feasible. Minimize analysis time in aqueous mobile phases.
pH	Extremes in pH (acidic or basic) can catalyze back-exchange.	Maintain pH as close to neutral as possible. If pH extremes are required, perform steps at low temperatures (0-4 °C).
Temperature	Higher temperatures increase the rate of exchange reactions.	Store samples at or below -20 °C. Use a cooled autosampler (e.g., 4 °C) for analysis.
Enzymatic Activity	If used in biological matrices, enzymes could potentially mediate exchange.	Denature proteins (e.g., with acetonitrile or heat) before analysis.

Issue 2: Confirming the Location of Deuterium Back-Exchange

If MS data confirms back-exchange, NMR can pinpoint which C-D bonds are unstable.

Experimental Workflow:

Caption: Workflow for identifying the site of back-exchange using NMR.

Detailed Experimental Protocols

Protocol 1: Monitoring Deuterium Back-Exchange by LC-MS

This protocol provides a general method for quantifying the extent of back-exchange using Liquid Chromatography-Mass Spectrometry.

• Sample Preparation:

  • Prepare a stock solution of 3,5-O-Dibenzyl Metaproterenol-d7 in an aprotic solvent (e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL).

  • Prepare a series of test samples by diluting the stock solution into the aqueous buffers or matrices that will be used in your experiment.

  • Prepare a control sample by diluting the stock solution in a deuterated solvent (e.g., D₂O with deuterated buffer components) to represent 0% back-exchange.

  • Prepare another control by diluting in the corresponding non-deuterated solvent to represent the potential for 100% back-exchange of labile deuterons.

• Incubation:

  • Incubate the test samples under the conditions you wish to evaluate (e.g., different pH values, temperatures, or time points).

• LC-MS Analysis:

  • Chromatography: Use a reversed-phase HPLC or UHPLC system. To minimize on-column back-exchange, use a fast gradient with a high organic phase content and keep the column temperature low if possible.

  • Mass Spectrometry:

    • Use a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) for accurate mass measurement.

    • Acquire data in full scan mode to observe the isotopic distribution of the parent ion.

    • The mass of the fully deuterated molecule (M+7) should be the most abundant peak in the control sample.

    • Look for the appearance and increase of lower mass peaks (M+6, M+5, etc.) in your test samples, which correspond to the loss of one, two, or more deuterium atoms.

• Data Analysis:

  • Calculate the average number of deuteriums remaining at each time point by determining the centroid of the isotopic distribution.

  • Plot the percentage of deuterium remaining versus time, pH, or temperature to characterize the stability of the label under your experimental conditions.

Protocol 2: Site-Specific Analysis of Back-Exchange by NMR Spectroscopy

This protocol outlines the use of NMR to identify the specific locations of deuterium loss.

• Sample Preparation:

  • Dissolve a sufficient amount of 3,5-O-Dibenzyl Metaproterenol-d7 (typically 1-5 mg) in a deuterated NMR solvent (e.g., DMSO-d₆ or CDCl₃) to obtain a reference ¹H and ²H NMR spectrum.

  • To test for back-exchange, expose a separate sample of the compound to the conditions of interest (e.g., incubate in an H₂O-based buffer at a specific pH and temperature for a defined period).

  • After incubation, lyophilize the sample to remove the H₂O and then reconstitute it in a deuterated NMR solvent for analysis.

• NMR Acquisition:

  • ¹H NMR: Acquire a standard one-dimensional proton NMR spectrum. Compare this spectrum to the reference spectrum. The appearance of new signals or an increase in the integration of residual proton signals at the deuterated positions indicates back-exchange.

  • ²H NMR: Acquire a one-dimensional deuterium NMR spectrum. A decrease in the signal intensity at specific chemical shifts compared to the reference spectrum will quantitatively show the extent of back-exchange at each deuterated site.

• Data Analysis:

  • In the ¹H NMR spectrum, integrate the signals corresponding to the protons that have replaced deuteriums and compare them to the integration of a stable, non-deuterated portion of the molecule (e.g., the benzyl (B1604629) protons) to quantify the extent of back-exchange at each site.

  • In the ²H NMR spectrum, the loss of signal integration directly corresponds to the percentage of back-exchange at that position.

Improving signal intensity of 3,5-O-Dibenzyl Metaproterenol-d7

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist you in optimizing the signal intensity of 3,5-O-Dibenzyl Metaproterenol-d7 in your analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is 3,5-O-Dibenzyl Metaproterenol-d7 and what is its primary application?

3,5-O-Dibenzyl Metaproterenol-d7 is the deuterated form of 3,5-O-Dibenzyl Metaproterenol, which is a derivative of Metaproterenol. Metaproterenol, also known as orciprenaline, is a β2-adrenergic receptor agonist used as a bronchodilator.[1] The dibenzylated and deuterated analog is synthesized for use as an internal standard (IS) in quantitative bioanalytical assays, typically those employing liquid chromatography-mass spectrometry (LC-MS). The deuterium (B1214612) labeling provides a mass shift from the unlabeled analyte, allowing for its differentiation and use in correcting for variability in sample preparation and analysis.

Q2: I am observing a weak or no signal for 3,5-O-Dibenzyl Metaproterenol-d7. What are the potential general causes?

Low or absent signal intensity for a deuterated internal standard can stem from several factors, broadly categorized as:

• Sample Preparation Issues: Errors in spiking, inefficient extraction, or degradation of the standard during sample processing.

• Chromatographic Problems: Poor peak shape, retention time shifts, or inadequate separation from matrix components.

• Mass Spectrometry Issues: Suboptimal ionization, incorrect mass transitions (precursor/product ions), or ion suppression from the sample matrix.

• Internal Standard Integrity: Issues with the purity, stability, or concentration of the internal standard solution.

Q3: Could the dibenzyl structure contribute to specific signal intensity problems?

Yes, the dibenzyl groups can influence the compound's behavior. Benzyl (B1604629) ethers can be susceptible to cleavage under certain acidic conditions or in the mass spectrometer's ion source, a phenomenon known as in-source fragmentation.[2] This could lead to a diminished signal of the intended precursor ion. Additionally, the bulky benzyl groups increase the lipophilicity of the molecule compared to Metaproterenol, which may affect its extraction efficiency and chromatographic behavior.

Q4: Is it possible for the deuterium labels to be lost, affecting the signal?

Troubleshooting Guides

Guide 1: Investigating Low or No Signal Intensity

This guide provides a systematic approach to diagnosing the root cause of a weak or absent signal for 3,5-O-Dibenzyl Metaproterenol-d7.

Step 1: Verify Internal Standard Integrity and Preparation

• Check the Certificate of Analysis (CoA): Confirm the chemical structure, molecular weight, and isotopic purity of the standard.

• Prepare a Fresh Stock Solution: Improperly stored or expired solutions can lead to degradation. Prepare a new stock solution from the neat material.

• Direct Infusion: Infuse a diluted solution of the internal standard directly into the mass spectrometer to confirm that the instrument can detect it without chromatographic interference. This will also help in optimizing the MS parameters.

Step 2: Evaluate Mass Spectrometry Parameters

• Precursor Ion (MS1): Based on the structure of 3,5-O-Dibenzyl Metaproterenol and the addition of 7 deuterium atoms, the predicted monoisotopic mass of the neutral molecule is approximately 398.2 g/mol . For positive electrospray ionization (ESI+), the protonated molecule [M+H]+ would be the target precursor ion at m/z 399.2. Also, consider the formation of other adducts, such as sodium [M+Na]+ (m/z 421.2) or ammonium (B1175870) [M+NH4]+ (m/z 416.2), which can be common in LC-MS analysis.[4][5]

• Product Ions (MS/MS): Without a direct spectrum, we can predict potential fragmentation patterns. A common fragmentation pathway for benzylated compounds is the loss of a benzyl group (C7H7, 91 Da) or a benzyloxy group (C7H7O, 107 Da). Therefore, potential product ions to monitor in Multiple Reaction Monitoring (MRM) would be around m/z 308.2 (loss of benzyl) or m/z 292.2 (loss of benzyloxy). The fragmentation of the isopropylaminoethanol side chain could also yield characteristic product ions. It is crucial to perform a product ion scan on the precursor ion to identify the most intense and stable fragment ions for your specific instrument and conditions.

Step 3: Assess Chromatographic Performance

• Peak Shape: Poor peak shape (e.g., tailing, splitting) can reduce the signal-to-noise ratio. This can be caused by issues with the analytical column, mobile phase composition, or interactions between the analyte and the LC system.

• Retention Time: Ensure the internal standard is eluting within the expected retention window and is not co-eluting with a highly suppressing matrix component.

Step 4: Investigate Matrix Effects

Matrix effects, where co-eluting compounds from the sample matrix suppress or enhance the ionization of the target analyte, are a common cause of poor signal intensity and variability.[6][7][8]

• Post-Extraction Spike Experiment: This experiment can help determine if ion suppression is occurring. (See Experimental Protocols section for details).

Experimental Protocols

Protocol 1: Post-Extraction Spike Experiment to Evaluate Matrix Effects

Objective: To determine if the sample matrix is suppressing the ionization of 3,5-O-Dibenzyl Metaproterenol-d7.

Methodology:

• Prepare two sets of samples:

  • Set A (Neat Solution): Spike the internal standard into the final reconstitution solvent at the working concentration.

  • Set B (Post-Extraction Spike): Process a blank matrix sample (e.g., plasma, urine) through the entire extraction procedure. In the final step, spike the internal standard into the reconstituted blank matrix extract at the same working concentration as Set A.

• Analyze both sets of samples using the LC-MS/MS method.

• Compare the peak area of the internal standard in Set A and Set B.

Data Interpretation:

Scenario	Observation	Interpretation
No Matrix Effect	Peak Area (Set B) ≈ Peak Area (Set A)	The matrix is not significantly affecting the ionization of the internal standard.
Ion Suppression	Peak Area (Set B) < Peak Area (Set A)	Components in the extracted matrix are suppressing the signal of the internal standard.
Ion Enhancement	Peak Area (Set B) > Peak Area (Set A)	Components in the extracted matrix are enhancing the signal of the internal standard.

Table 1. Interpreting the results of a post-extraction spike experiment.

If significant ion suppression is observed, consider the following to mitigate it:

• Improve Sample Cleanup: Employ a more rigorous extraction method (e.g., solid-phase extraction) to remove interfering matrix components.

• Optimize Chromatography: Adjust the chromatographic conditions (e.g., gradient, column chemistry) to separate the internal standard from the suppressing matrix components.

• Dilute the Sample: If the signal is sufficiently intense, diluting the sample can reduce the concentration of matrix components.

Visualizations

References

• 1. Metaproterenol | C11H17NO3 | CID 4086 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Benzyl Ethers [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. acdlabs.com [acdlabs.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. waters.com [waters.com]

Reference Data & Comparative Studies

A Comparative Guide to the Quantification of Metaproterenol: Evaluating the Accuracy and Precision with a d7-Labeled Internal Standard

For Researchers, Scientists, and Drug Development Professionals

The accurate and precise quantification of therapeutic agents is a cornerstone of pharmacokinetic, pharmacodynamic, and toxicokinetic studies. In the realm of bioanalysis, the use of stable isotope-labeled internal standards, particularly deuterated analogs, in conjunction with liquid chromatography-tandem mass spectrometry (LC-MS/MS) is widely regarded as the gold standard. This guide provides an objective comparison of the analytical performance of a metaproterenol (B1677457) quantification method utilizing a d7-metaproterenol internal standard against an alternative method using a structurally analogous but non-isotopically labeled internal standard.

The data presented herein is a composite of expected performance characteristics derived from established regulatory guidelines and published validation data for structurally similar compounds, illustrating the typical advantages conferred by a deuterated internal standard.

Superior Accuracy and Precision with d7-Metaproterenol

The use of a d7-metaproterenol internal standard significantly enhances the accuracy and precision of metaproterenol quantification. Due to its near-identical physicochemical properties to the analyte, the d7-labeled standard effectively compensates for variability during sample preparation, chromatography, and ionization. This results in a more reliable and robust bioanalytical method, crucial for regulatory submissions and confident decision-making in drug development.

Quantitative Performance Data

The following tables summarize the comparative performance of two hypothetical LC-MS/MS methods for the quantification of metaproterenol in human plasma.

Table 1: Accuracy and Precision Data for Metaproterenol Quantification using d7-Metaproterenol Internal Standard

Quality Control Sample	Nominal Concentration (ng/mL)	Mean Measured Concentration (ng/mL) (n=5)	Accuracy (%)	Precision (%CV)
LLOQ	1.0	0.98	98.0	4.5
LQC	3.0	2.95	98.3	3.2
MQC	50.0	50.8	101.6	2.1
HQC	150.0	148.5	99.0	1.8

LLOQ: Lower Limit of Quantification, LQC: Low Quality Control, MQC: Medium Quality Control, HQC: High Quality Control, %CV: Percent Coefficient of Variation

Table 2: Accuracy and Precision Data for Metaproterenol Quantification using a Non-Isotopically Labeled Internal Standard (e.g., a structural analog)

Quality Control Sample	Nominal Concentration (ng/mL)	Mean Measured Concentration (ng/mL) (n=5)	Accuracy (%)	Precision (%CV)
LLOQ	1.0	1.15	115.0	12.8
LQC	3.0	3.24	108.0	9.5
MQC	50.0	53.5	107.0	7.8
HQC	150.0	159.0	106.0	6.5

As evidenced by the data, the method employing the d7-metaproterenol internal standard demonstrates superior accuracy (closer to 100%) and precision (lower %CV) across all quality control levels compared to the method using a non-deuterated internal standard.

Experimental Protocols

The following are representative experimental protocols for the quantification of metaproterenol in human plasma using LC-MS/MS.

Method 1: Metaproterenol Quantification with d7-Metaproterenol Internal Standard

1. Sample Preparation:

• To 100 µL of human plasma, add 10 µL of d7-metaproterenol internal standard solution (100 ng/mL in methanol).

• Add 300 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute and centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase.

2. LC-MS/MS Conditions:

• LC System: Standard UHPLC system.

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: Gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Positive electrospray ionization (ESI+).

• MRM Transitions:

  • Metaproterenol: Precursor ion > Product ion (specific m/z values to be determined during method development).

  • d7-Metaproterenol: Precursor ion > Product ion (specific m/z values to be determined during method development).

Method 2: Metaproterenol Quantification with a Non-Isotopically Labeled Internal Standard

The protocol is similar to Method 1, with the key difference being the internal standard used.

1. Sample Preparation:

• To 100 µL of human plasma, add 10 µL of a non-isotopically labeled internal standard solution (e.g., a structural analog at an appropriate concentration in methanol).

• Follow the same protein precipitation, evaporation, and reconstitution steps as in Method 1.

2. LC-MS/MS Conditions:

• The LC-MS/MS conditions would be optimized to ensure proper separation and detection of metaproterenol and the chosen structural analog internal standard.

Workflow and Pathway Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship of using a deuterated internal standard.

Caption: Experimental workflow for metaproterenol quantification.

Caption: Advantage of a deuterated internal standard.

A Comparative Guide to the Linearity and Recovery of 3,5-O-Dibenzyl Metaproterenol-d7 as an Internal Standard in Bioanalysis

For researchers and scientists engaged in drug development and bioanalysis, the selection of an appropriate internal standard (IS) is paramount for the development of robust and reliable quantitative analytical methods, particularly in mass spectrometry-based assays.[1] An ideal internal standard should mimic the chemical and physical properties of the analyte of interest while being isotopically distinct to allow for differentiation by the mass spectrometer.[1] Stable isotopically labeled molecules, such as deuterated derivatives, are widely considered the gold standard for internal standards as they exhibit similar extraction recovery, ionization patterns, and chromatographic retention times to the target analyte.[2]

This guide provides a comparative overview of the analytical performance of 3,5-O-Dibenzyl Metaproterenol-d7 as an internal standard, with a specific focus on linearity and recovery. Due to the limited publicly available data for this specific molecule, this guide will use illustrative data based on established principles of bioanalytical method validation to demonstrate how its performance can be assessed and compared against an alternative deuterated internal standard.

Linearity Assessment

Linearity of an analytical method is its ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range. For an internal standard, it is crucial that the response ratio of the analyte to the internal standard is linear over the intended calibration range.

Experimental Protocol for Linearity Assessment

• Preparation of Calibration Standards: A series of calibration standards is prepared by spiking a blank biological matrix (e.g., plasma, urine) with known concentrations of the metaproterenol (B1677457) standard. A constant concentration of 3,5-O-Dibenzyl Metaproterenol-d7 is added to each calibration standard.

• Sample Preparation: The calibration standards undergo a sample preparation procedure, such as protein precipitation, liquid-liquid extraction (LLE), or solid-phase extraction (SPE), to remove interfering substances.[3][4]

• LC-MS/MS Analysis: The extracted samples are then analyzed using a validated LC-MS/MS method. The peak areas of both the analyte (metaproterenol) and the internal standard (3,5-O-Dibenzyl Metaproterenol-d7) are recorded.

• Data Analysis: The peak area ratio (analyte peak area / internal standard peak area) is plotted against the nominal concentration of the analyte. A linear regression analysis is performed on the resulting calibration curve, and the coefficient of determination (R²) is calculated. The acceptance criterion for linearity is typically an R² value of ≥ 0.99.

Workflow for Linearity Assessment of an Internal Standard.

Comparative Linearity Data

The following table presents illustrative data comparing the expected linearity performance of 3,5-O-Dibenzyl Metaproterenol-d7 with a hypothetical alternative deuterated internal standard.

Parameter	3,5-O-Dibenzyl Metaproterenol-d7	Alternative Deuterated Standard
Linear Range	0.1 - 500 ng/mL	0.5 - 500 ng/mL
Correlation Coefficient (R²)	> 0.999	> 0.995
Mean % Deviation from Nominal	< 5%	< 10%
Weighting Factor	1/x²	1/x²

Recovery Assessment

Recovery experiments are conducted to determine the efficiency of an extraction procedure for an analyte and internal standard from a biological matrix.[5][6] Consistent and reproducible recovery of the internal standard is crucial for accurate quantification, as it is intended to track and correct for the variability in the recovery of the analyte.[7]

Experimental Protocol for Recovery Assessment

• Prepare Three Sets of Samples:

  • Set A (Spiked Pre-Extraction): Blank matrix is spiked with the analyte and internal standard before the extraction process.

  • Set B (Spiked Post-Extraction): Blank matrix undergoes the extraction process, and the resulting extract is then spiked with the analyte and internal standard.

  • Set C (Neat Solution): A neat solution of the analyte and internal standard in the reconstitution solvent.

• Sample Processing: All three sets of samples are processed and analyzed by LC-MS/MS.

• Data Analysis: The recovery is calculated by comparing the peak areas of the analyte and internal standard in Set A to those in Set B. The matrix effect is assessed by comparing the peak areas in Set B to those in Set C.

The percent recovery is calculated using the following formula: % Recovery = (Mean Peak Area of Set A / Mean Peak Area of Set B) * 100

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. texilajournal.com [texilajournal.com]
• 5. An Explanation of Recovery and Linearity [quansysbio.com]
• 6. Spike and Recovery and Linearity of Dilution Assessment | Thermo Fisher Scientific - JP [thermofisher.com]
• 7. benchchem.com [benchchem.com]

A Comparative Guide to Deuterated vs. Non-Deuterated Internal Standards for the Bioanalysis of Metaproterenol

For Researchers, Scientists, and Drug Development Professionals

In the quantitative bioanalysis of pharmaceuticals such as Metaproterenol, the choice of an appropriate internal standard is paramount to ensure the accuracy, precision, and reliability of analytical data. This guide provides an objective comparison between the use of deuterated and non-deuterated internal standards for the quantification of Metaproterenol, supported by established principles in mass spectrometry.

Metaproterenol, a beta-2 adrenergic receptor agonist, is used as a bronchodilator for the treatment of asthma and other respiratory conditions.[1][2][3][4] Accurate measurement of its concentration in biological matrices is crucial for pharmacokinetic and toxicokinetic studies. The use of an internal standard that closely mimics the analyte's behavior during sample preparation and analysis is essential for robust and reproducible results.[5][6]

The Gold Standard: Deuterated Internal Standards

Stable isotope-labeled internal standards, particularly deuterated standards, are widely considered the "gold standard" in quantitative mass spectrometry.[7][8] In a deuterated standard, one or more hydrogen atoms of the analyte are replaced with deuterium (B1214612), a stable isotope of hydrogen.[9] This subtle change in mass allows the mass spectrometer to differentiate between the analyte and the internal standard, while their chemical and physical properties remain nearly identical.[5][10]

The primary advantage of a deuterated internal standard, such as Metaproterenol-d7, is its ability to co-elute with the unlabeled analyte during liquid chromatography (LC).[9][11] This co-elution ensures that both the analyte and the internal standard experience the same matrix effects, such as ion suppression or enhancement, leading to more accurate and precise quantification.[9][11] Regulatory agencies like the FDA and EMA recognize the superiority of stable isotope-labeled internal standards for bioanalytical method validation.[9][12]

An Alternative: Non-Deuterated Internal Standards

Non-deuterated internal standards are typically structural analogs of the analyte. These compounds have a similar chemical structure but are not isotopically labeled.[10] While they can be a more cost-effective option, they often exhibit different chromatographic retention times and may respond differently to matrix effects compared to the analyte.[11] This can lead to decreased accuracy and precision in the analytical results.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards for Metaproterenol

The following table summarizes the expected performance characteristics of a deuterated internal standard (e.g., Metaproterenol-d7) compared to a non-deuterated structural analog for the bioanalysis of Metaproterenol.

Performance Parameter	Deuterated Internal Standard (e.g., Metaproterenol-d7)	Non-Deuterated Internal Standard (Structural Analog)
Accuracy	High - Effectively corrects for matrix effects and variability in sample preparation and instrument response.[7][8]	Moderate to Low - May not adequately compensate for differences in matrix effects and extraction recovery due to differing physicochemical properties.[11]
Precision	High - Co-elution with the analyte minimizes variability, leading to highly reproducible results.[9][11]	Moderate to Low - Differences in chromatographic behavior can introduce variability.
Matrix Effect Compensation	Excellent - Co-elution ensures that both the analyte and the internal standard are equally affected by ion suppression or enhancement.[9][11]	Poor to Moderate - Different retention times can lead to differential matrix effects.[13]
Chromatographic Behavior	Nearly identical retention time to Metaproterenol.	Different retention time compared to Metaproterenol.
Regulatory Acceptance	Preferred and recommended by regulatory bodies (FDA, EMA).[9][12]	Acceptable, but requires more extensive validation to demonstrate its suitability.
Potential for Cross-Interference	Low - Mass difference prevents interference, though potential for deuterium exchange should be considered.[14]	Higher - Structural similarity can sometimes lead to overlapping signals if not properly resolved chromatographically.
Cost	Higher	Lower

Experimental Protocols

A typical bioanalytical method for the quantification of Metaproterenol in a biological matrix (e.g., plasma) using liquid chromatography-tandem mass spectrometry (LC-MS/MS) would involve the following key steps:

1. Sample Preparation (Protein Precipitation)

• Thaw plasma samples and calibration standards.

• To 100 µL of each sample, add 10 µL of the internal standard working solution (either deuterated or non-deuterated Metaproterenol of a known concentration).

• Vortex mix for 30 seconds.

• Add 300 µL of a protein precipitation agent (e.g., acetonitrile (B52724) or methanol).

• Vortex mix for 2 minutes to precipitate proteins.

• Centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean 96-well plate or autosampler vials for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC): The prepared samples are injected onto an LC system. A suitable C18 analytical column is typically used to separate Metaproterenol and its internal standard from other matrix components. A gradient elution with mobile phases consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile with 0.1% formic acid) is commonly employed.

• Tandem Mass Spectrometry (MS/MS): The eluent from the LC column is introduced into the mass spectrometer. The instrument is operated in multiple reaction monitoring (MRM) mode to selectively detect and quantify the precursor-to-product ion transitions for both Metaproterenol and its internal standard.

Visualizing the Workflow and Signaling Pathway

To further illustrate the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for Metaproterenol bioanalysis.

Caption: Signaling pathway of Metaproterenol.

Conclusion

For the bioanalysis of Metaproterenol, the use of a deuterated internal standard is strongly recommended to achieve the highest level of accuracy and precision. While non-deuterated internal standards may be a less expensive alternative, they are more susceptible to analytical variability, particularly from matrix effects. The initial investment in a deuterated standard can lead to more reliable data, reduce the need for repeat analyses, and ensure compliance with regulatory expectations. This ultimately contributes to the robustness and integrity of pharmacokinetic and other drug development studies.

References

• 1. What is the mechanism of Metaproterenol Sulfate? [synapse.patsnap.com]
• 2. Orciprenaline - Wikipedia [en.wikipedia.org]
• 3. Metaproterenol Sulfate | C22H36N2O10S | CID 441333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Metaproterenol | C11H17NO3 | CID 4086 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 6. biopharmaservices.com [biopharmaservices.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. resolvemass.ca [resolvemass.ca]
• 10. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 11. texilajournal.com [texilajournal.com]
• 12. benchchem.com [benchchem.com]
• 13. myadlm.org [myadlm.org]
• 14. researchgate.net [researchgate.net]

A Head-to-Head Comparison: 3,5-O-Dibenzyl Metaproterenol-d7 vs. 13C-labeled Metaproterenol as Internal Standards in Bioanalysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of Metaproterenol, the choice of an appropriate internal standard is paramount for achieving accurate and reliable results. This guide provides an in-depth comparison of two commonly utilized stable isotope-labeled internal standards: 3,5-O-Dibenzyl Metaproterenol-d7 and 13C-labeled Metaproterenol. The selection of an internal standard can significantly impact assay performance, particularly in complex biological matrices where matrix effects and chromatographic variations are prevalent.

Metaproterenol, a beta-2 adrenergic agonist, is used as a bronchodilator for the treatment of asthma and other respiratory conditions. Accurate quantification in biological fluids is crucial for pharmacokinetic and toxicokinetic studies. Stable isotope dilution with mass spectrometry is the gold standard for such bioanalytical assays, and the choice between a deuterated and a 13C-labeled internal standard involves a trade-off between cost and analytical rigor.

Performance Characteristics at a Glance

The ideal internal standard should exhibit identical chemical and physical properties to the analyte, ensuring it behaves similarly during sample preparation, chromatography, and ionization, thus providing effective normalization.[1][2] While both deuterated and 13C-labeled standards are designed for this purpose, their inherent isotopic properties can lead to significant performance differences.

Feature	3,5-O-Dibenzyl Metaproterenol-d7 (Deuterated)	13C-labeled Metaproterenol	Rationale & Implications for Metaproterenol Analysis
Chromatographic Co-elution	May exhibit a slight retention time shift, often eluting earlier than the unlabeled Metaproterenol.[3][4]	Typically co-elutes perfectly with Metaproterenol.[5][6]	Perfect co-elution is critical for accurate compensation of matrix effects, which can vary across a chromatographic peak. A shift in retention time for the deuterated standard can lead to differential ion suppression or enhancement, compromising accuracy.[7][8]
Isotopic Stability	Deuterium (B1214612) atoms, particularly if located at exchangeable positions, can be susceptible to back-exchange with hydrogen atoms from the sample matrix or solvent.[4]	13C atoms are integrated into the carbon backbone of the molecule and are not susceptible to exchange, ensuring high isotopic stability.	Loss of the isotopic label can lead to an underestimation of the analyte concentration. The stability of the dibenzyl protecting groups on the deuterated standard during sample processing should also be considered.
Correction for Matrix Effects	The potential for chromatographic separation from Metaproterenol can lead to incomplete correction for matrix effects, as the analyte and internal standard may experience different ionization environments.[1][9]	Due to identical chromatographic behavior, it provides superior correction for matrix effects, as it is exposed to the same co-eluting matrix components.[5][10]	In complex biological matrices like plasma or urine, where matrix effects are a significant challenge, the ability to accurately correct for these interferences is crucial for reliable quantification.
Synthesis and Cost	Generally less complex and less expensive to synthesize.	The synthesis of 13C-labeled compounds is often more complex and costly due to the price of 13C-labeled starting materials.[11][12]	The choice may be influenced by budget constraints, but the potential for improved data quality with a 13C-labeled standard may justify the higher cost for pivotal studies.
Potential for Isotopic Interference	Lower natural abundance of deuterium reduces the likelihood of interference from the unlabeled analyte's isotopic cluster.	The natural abundance of 13C is approximately 1.1%, which needs to be considered, although typically not a significant issue with modern high-resolution mass spectrometers.	Proper selection of precursor and product ion transitions in MS/MS analysis minimizes the risk of isotopic crosstalk.

Experimental Protocols

Sample Preparation: Protein Precipitation

• To 100 µL of human plasma sample, add 25 µL of the internal standard working solution (either 3,5-O-Dibenzyl Metaproterenol-d7 or 13C-labeled Metaproterenol in methanol).

• Vortex mix for 30 seconds.

• Add 400 µL of acetonitrile (B52724) to precipitate the plasma proteins.

• Vortex mix for 2 minutes.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject an aliquot onto the LC-MS/MS system.

LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: A reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Gradient: A linear gradient starting with a low percentage of mobile phase B, ramping up to elute Metaproterenol, followed by a column wash and re-equilibration.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in positive ion mode.

  • Detection: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (Hypothetical):

    • Metaproterenol: To be determined based on precursor ion [M+H]+ and a stable product ion.

    • 3,5-O-Dibenzyl Metaproterenol-d7: To be determined based on its unique precursor and product ions, accounting for the mass shift from the deuteration and dibenzyl groups.

    • 13C-labeled Metaproterenol: To be determined based on the mass shift from the 13C incorporation.

Visualizing the Bioanalytical Workflow and Key Concepts

To better understand the process and the critical aspects of using internal standards, the following diagrams illustrate the experimental workflow and the underlying principles.

A typical bioanalytical workflow for Metaproterenol quantification.

Metaproterenol's mechanism of action signaling pathway.

Conclusion and Recommendation

While 3,5-O-Dibenzyl Metaproterenol-d7 may be a more cost-effective option, the potential for analytical inaccuracies due to chromatographic shifts and isotopic instability should be carefully evaluated during method development and validation.[2][4] For the most robust and reliable quantitative assays, particularly for pivotal studies in drug development, the use of a 13C-labeled Metaproterenol internal standard is highly recommended.[3][5] Its superior performance in co-elution and isotopic stability provides greater confidence in the accuracy and precision of the bioanalytical data, ultimately leading to more reliable pharmacokinetic and clinical outcomes. The initial investment in a 13C-labeled standard can mitigate the risk of costly study failures or delays due to analytical variability.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Evaluation of ¹³C- and ²H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. myadlm.org [myadlm.org]
• 8. waters.com [waters.com]
• 9. Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Synthesis of 13C-labeled steroid hormones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. documents.lgcstandards.com [documents.lgcstandards.com]

The Analytical Gold Standard: A Comparative Guide to Deuterated Internal Standards

In the precise world of quantitative analysis, particularly within drug development and clinical research, the accuracy and reliability of measurements are paramount. Stable isotope-labeled internal standards (SIL-IS) are the cornerstone of robust bioanalytical methods, especially in liquid chromatography-mass spectrometry (LC-MS). Among these, deuterated standards are frequently employed to correct for variability during sample preparation and analysis. However, not all deuterated standards perform equally.

This guide provides an objective comparison of the performance of different deuterated internal standards, supported by experimental data, to help researchers, scientists, and drug development professionals make informed decisions for their analytical assays.

Key Performance Metrics: Why the Choice Matters

The ideal internal standard (IS) is chemically and physically identical to the analyte, differing only in mass. This ensures it experiences the same extraction recovery, matrix effects, and chromatographic behavior, thus accurately correcting for variations.[1] While deuterated standards are designed to be near-perfect mimics, factors such as the number and position of deuterium (B1214612) atoms can lead to performance differences.[2][3]

Key parameters for evaluating deuterated internal standards include:

• Chromatographic Co-elution: The IS should co-elute perfectly with the analyte to ensure both are subjected to the same matrix effects at the same point in time. Deuteration can sometimes lead to a slight retention time shift (isotopic effect), where the deuterated compound elutes marginally earlier than the unlabeled analyte.[4][5]

• Isotopic Stability: Deuterium atoms must be placed in stable, non-exchangeable positions within the molecule.[3] Placing labels on sites prone to hydrogen-deuterium exchange (e.g., on -OH or -NH groups) can compromise the integrity of the analysis.[3]

• Accuracy and Precision: The ultimate measure of an internal standard's performance is the accuracy and precision of the final analyte concentration. Different deuterated standards can lead to statistically significant variations in results.

Performance Comparison: A Case Study on Testosterone (B1683101)

The choice of internal standard can have a significant impact on the results of LC-MS/MS assays. A study investigating the measurement of testosterone provides a clear example of how different deuterated and ¹³C-labeled internal standards can yield varying quantitative results. The D2-labeled testosterone was considered the target reference in this particular study.[2][6]

Below is a summary of the findings, comparing the performance of D5-testosterone and ¹³C₃-testosterone against D2-testosterone.

Internal Standard	Analyte	Key Performance Finding	Quantitative Result (Passing-Bablok Regression)
Testosterone-d5	Testosterone	Consistently yielded lower quantitative results compared to Testosterone-d2.[2][7]	Result (D5) = 0.86 * Result (D2) + 0.04[7]
Testosterone-¹³C₃	Testosterone	Yielded lower results than Testosterone-d2 but was closer to the target value than Testosterone-d5.[2][7]	Result (C13) = 0.90 * Result (D2) + 0.02[7]

Table 1: Comparative performance of different stable isotope-labeled internal standards for the quantification of testosterone. The regression equations describe the relationship of results obtained using the D5 and ¹³C₃ standards relative to the D2 standard.

Experimental Protocols

Detailed and validated experimental procedures are critical for the successful implementation of deuterated internal standards. The following are representative protocols for sample preparation and LC-MS/MS analysis.

Protocol 1: Protein Precipitation for Drug Analysis in Human Plasma

This protocol is a common and straightforward method for extracting a small molecule drug and its deuterated internal standard from a plasma matrix.

Materials:

• Human plasma samples (blank, calibration standards, quality controls, and unknown samples)

• Analyte stock solution

• Deuterated internal standard (IS) working solution

• Precipitation solvent (e.g., ice-cold acetonitrile)

• Vortex mixer

• Centrifuge

• 96-well collection plates or microcentrifuge tubes

Procedure:

• Thawing and Aliquoting: Thaw frozen plasma samples at room temperature. Once thawed, vortex to ensure homogeneity and aliquot 100 µL of plasma into microcentrifuge tubes.[8]

• Internal Standard Spiking: Add a precise volume (e.g., 10 µL) of the deuterated internal standard working solution to each sample.[6][9]

• Protein Precipitation: Add a larger volume of cold precipitation solvent (e.g., 300 µL of acetonitrile) to each sample.[9] The typical ratio of solvent to plasma is 3:1.[8]

• Mixing and Centrifugation: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and complete protein precipitation.[9] Centrifuge at high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.[9]

• Supernatant Transfer: Carefully transfer the supernatant to a clean 96-well plate or new autosampler vials for analysis.[9]

Protocol 2: LC-MS/MS Analysis

Liquid Chromatography (LC) Parameters:

• Column: A suitable C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).[9]

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Methanol or Acetonitrile.

• Gradient: A suitable gradient from a low to high percentage of Mobile Phase B to ensure proper separation and elution of the analyte and internal standard.[1]

• Flow Rate: 0.3 - 0.5 mL/min.[1]

• Injection Volume: 5 - 10 µL.[1]

Mass Spectrometry (MS) Parameters:

• Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode, depending on the analyte's properties.[1]

• Scan Type: Multiple Reaction Monitoring (MRM).[1]

• MRM Transitions: Determine the optimal precursor ion to product ion transitions for both the analyte and the deuterated internal standard by infusing the individual standard solutions.[1]

Visualizing Key Processes

To better illustrate the concepts discussed, the following diagrams outline critical workflows and decision-making processes in the use of deuterated internal standards.

Experimental workflow for quantitative bioanalysis.

Key factors influencing the choice of a deuterated IS.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 6. Testosterone measurement by liquid chromatography tandem mass spectrometry: the importance of internal standard choice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. endocrine-abstracts.org [endocrine-abstracts.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Cross-Validation of Analytical Methods for Metaproterenol Quantification Using 3,5-O-Dibenzyl Metaproterenol-d7 as an Internal Standard

A Comparative Guide for Researchers and Drug Development Professionals

In the landscape of pharmaceutical analysis, ensuring the consistency and reliability of bioanalytical data is paramount. Cross-validation of analytical methods becomes a critical exercise when data is generated from different methodologies or across various laboratories. This guide provides a comprehensive comparison of two distinct Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods for the quantification of metaproterenol (B1677457) in human plasma, employing 3,5-O-Dibenzyl Metaproterenol-d7 as a stable isotope-labeled internal standard (SIL-IS). The use of a SIL-IS is a best practice in modern bioanalytical method validation, offering high accuracy and precision by compensating for variability during sample processing and analysis.[1][2][3]

This document outlines detailed experimental protocols, presents comparative performance data, and visualizes key experimental workflows to assist researchers, scientists, and drug development professionals in the robust validation of their analytical methods.

Comparative Analysis of Analytical Methods

The selection of an analytical method often involves a trade-off between sensitivity, selectivity, speed, and the specific requirements of a study. Below is a summary of the key performance parameters for two hypothetical, yet representative, LC-MS/MS methods for the analysis of metaproterenol.

Table 1: Comparison of LC-MS/MS Method Performance Parameters

Parameter	Method A	Method B
Instrumentation	Triple Quadrupole MS	High-Resolution MS
Ionization Mode	Electrospray Ionization (ESI), Positive	Electrospray Ionization (ESI), Positive
MRM Transition (Metaproterenol)	212.3 > 154.1	212.3 > 136.1
MRM Transition (3,5-O-Dibenzyl Metaproterenol-d7)	399.5 > 249.2	399.5 > 199.2
Chromatography Column	C18, 2.1 x 50 mm, 3.5 µm	Phenyl-Hexyl, 2.1 x 75 mm, 3.0 µm
Mobile Phase	A: 0.1% Formic Acid in WaterB: Acetonitrile	A: 5 mM Ammonium Acetate in WaterB: Methanol (B129727)
Flow Rate	0.4 mL/min	0.5 mL/min
Run Time	4.0 minutes	3.5 minutes
Extraction Method	Solid Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)
Linearity Range	0.1 - 100 ng/mL	0.05 - 120 ng/mL
Accuracy (% Bias)	-3.5% to 4.2%	-2.8% to 3.9%
Precision (% CV)	≤ 6.8%	≤ 5.5%

Experimental Protocols

Adherence to detailed and standardized experimental protocols is fundamental for the successful cross-validation of analytical methods. The following sections describe the methodologies for key experiments.

Preparation of Stock and Working Solutions

Objective: To prepare accurate and stable stock and working solutions of the analyte and the deuterated internal standard.

Protocol:

• Prepare individual primary stock solutions of metaproterenol and 3,5-O-Dibenzyl Metaproterenol-d7 in methanol at a concentration of 1 mg/mL.

• Prepare separate working solutions for the calibration standards and quality control (QC) samples by serially diluting the metaproterenol stock solution with a 50:50 methanol:water mixture.

• Prepare a working solution of the 3,5-O-Dibenzyl Metaproterenol-d7 internal standard at a concentration of 100 ng/mL in the same diluent. This solution will be added to all calibration standards, QCs, and study samples.

• Verify the stability of stock and working solutions under the intended storage conditions (e.g., 4°C for short-term and -20°C for long-term).

Sample Preparation

Method A: Solid Phase Extraction (SPE)

• Pipette 100 µL of plasma sample (calibration standard, QC, or unknown) into a 96-well plate.

• Add 25 µL of the 3,5-O-Dibenzyl Metaproterenol-d7 working solution (100 ng/mL) to each well, except for the blank matrix samples.

• Add 200 µL of 0.1% formic acid in water to each well and vortex to mix.

• Condition an SPE plate with methanol followed by water.

• Load the pre-treated samples onto the SPE plate.

• Wash the wells with 500 µL of 5% methanol in water.

• Elute the analytes with 500 µL of methanol.

• Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in 100 µL of the mobile phase.

Method B: Liquid-Liquid Extraction (LLE)

• Pipette 100 µL of plasma sample into a microcentrifuge tube.

• Add 25 µL of the 3,5-O-Dibenzyl Metaproterenol-d7 working solution (100 ng/mL).

• Add 500 µL of methyl tert-butyl ether (MTBE) and vortex for 5 minutes.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the organic layer to a new tube and evaporate to dryness.

• Reconstitute the residue in 100 µL of the mobile phase.

Cross-Validation Protocol

Objective: To compare the performance of two validated bioanalytical methods (Method A and Method B).

Protocol:

• Sample Selection: Select a minimum of 20 incurred study samples previously analyzed by the reference method (Method A). Additionally, prepare three levels of QC samples (low, medium, and high) in triplicate.

• Analysis: Analyze the selected incurred samples and QC samples using both Method A and Method B.

• Data Recording: Record the concentration of metaproterenol obtained from each method for every sample.

• Acceptance Criteria: The acceptance criteria for cross-validation should be predefined.[4] According to regulatory guidelines, the mean concentration of the QC samples from the new method (Method B) should be within ±20% of the mean concentration from the reference method (Method A).[4] For incurred samples, at least 67% of the samples should have a percentage difference between the two methods within ±20% of their mean concentration.[4]

Visualizing Workflows and Pathways

To better understand the underlying biological mechanism and the experimental workflow, the following diagrams are provided.

Caption: Signaling pathway of Metaproterenol in airway smooth muscle cells.

Caption: Workflow for the cross-validation of two analytical methods.

Conclusion

The cross-validation of analytical methods is a regulatory expectation and a scientific necessity to ensure the integrity and comparability of bioanalytical data.[5][6] By employing a stable isotope-labeled internal standard such as 3,5-O-Dibenzyl Metaproterenol-d7, researchers can achieve robust and reliable quantification of metaproterenol. The methodologies and comparative data presented in this guide serve as a framework for establishing and cross-validating analytical methods, ultimately contributing to the generation of high-quality data in drug development and research.

References

• 1. benchchem.com [benchchem.com]
• 2. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. benchchem.com [benchchem.com]
• 5. fda.gov [fda.gov]
• 6. fda.gov [fda.gov]

Justification for Using a Deuterated Internal Standard in Regulatory Submissions: A Comparative Guide

In the landscape of drug development, the integrity and reliability of bioanalytical data are paramount for regulatory approval. For quantitative bioanalysis, particularly using liquid chromatography-mass spectrometry (LC-MS), the choice of an internal standard (IS) is a critical decision that significantly impacts the accuracy, precision, and robustness of the analytical method. This guide provides a comprehensive comparison to justify the preferential use of deuterated internal standards in regulatory submissions, supported by experimental data and protocols.

An internal standard is a compound of known concentration added to all samples, including calibration standards and quality controls, to compensate for variability throughout the analytical process.[1] An ideal IS should perfectly mimic the analyte's behavior during sample preparation, chromatography, and detection.[2][3] Stable isotope-labeled internal standards (SIL-IS), such as deuterated standards, are widely considered the "gold standard" for achieving this.[1][4]

Deuterated vs. Analog Internal Standards: A Performance Comparison

The two primary choices for an internal standard are a deuterated version of the analyte or a structurally similar compound (an analog). While both are utilized, deuterated standards offer significant advantages due to their near-identical physicochemical properties to the analyte.[4] This ensures that variations during the analytical workflow affect both the analyte and the IS to the same extent, leading to a consistent response ratio and more accurate quantification.[2]

One of the most significant advantages of using a deuterated internal standard is the effective mitigation of matrix effects.[3] Biological matrices like plasma and urine are complex and contain endogenous components that can co-elute with the analyte, causing ion suppression or enhancement in the mass spectrometer and leading to inaccurate results.[1][5] Because a deuterated standard co-elutes with the analyte, it experiences the same matrix effects, allowing for accurate normalization of the analyte's signal.[6]

The following table summarizes the key performance differences between deuterated and analog internal standards.

Feature	Deuterated Internal Standard	Analog Internal Standard
Chemical & Physical Properties	Nearly identical to the analyte.[4]	Similar, but not identical to the analyte.
Chromatographic Behavior	Co-elutes with the analyte.[6]	May have different retention times.[7]
Matrix Effect Compensation	Excellent, as it experiences the same ion suppression/enhancement as the analyte.[3][8]	Variable and often incomplete, as differences in physicochemical properties can lead to differential matrix effects.[9]
Extraction Recovery	Tracks the analyte's recovery very closely.[6]	May have different extraction efficiency.[10]
Ionization Efficiency	Nearly identical to the analyte.[1]	Can differ significantly from the analyte.[7]
Regulatory Acceptance	Preferred by regulatory agencies like the FDA and EMA; considered the "gold standard".[2][8][11]	Acceptable when a SIL-IS is not available, but may require more extensive validation to demonstrate its suitability.[9][12]
Cost and Availability	Generally more expensive and may require custom synthesis.[1]	Typically less expensive and more readily available.[1]

Quantitative Data Comparison

Multiple studies have demonstrated the superior performance of deuterated internal standards in improving the precision and accuracy of bioanalytical assays.

Analyte	Internal Standard Type	Matrix	Precision (% CV)	Bias (%)	Reference
Kahalalide F	Analog	Plasma	8.6	96.8	[4][7]
Kahalalide F	Deuterated (SIL)	Plasma	7.6	100.3	[4][7]
Sirolimus	Analog	Whole Blood	7.6 - 9.7	Not Reported	[4][13]
Sirolimus	Deuterated	Whole Blood	2.7 - 5.7	Not Reported	[4][13]
Everolimus (B549166)	Analog (32-desmethoxyrapamycin)	Whole Blood	4.3 - 7.2	Acceptable	[14]
Everolimus	Deuterated (everolimus-d4)	Whole Blood	4.3 - 7.2	More favorable comparison	[14]

Experimental Protocols

Detailed methodologies are crucial for reproducible bioanalytical results. Below are common sample preparation protocols incorporating a deuterated internal standard for LC-MS/MS analysis.

1. Protein Precipitation (PPT)

This is a rapid and simple method for removing the majority of proteins from a biological sample.

• Procedure:

  • Pipette 100 µL of the plasma sample into a microcentrifuge tube.

  • Add 10 µL of the deuterated internal standard working solution.

  • Vortex briefly to mix.

  • Add 300 µL of cold acetonitrile (B52724) (containing 0.1% formic acid) to precipitate the proteins.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.[13]

2. Solid-Phase Extraction (SPE)

This protocol provides a more thorough cleanup of the sample matrix, resulting in a cleaner extract and reduced matrix effects.

• Procedure:

  • Condition an appropriate SPE cartridge (e.g., C18) with 1 mL of methanol (B129727) followed by 1 mL of water.

  • Pipette 100 µL of the plasma sample into a clean tube.

  • Add 10 µL of the deuterated internal standard working solution.

  • Add 200 µL of 4% phosphoric acid in water and vortex.

  • Load the entire sample onto the conditioned SPE cartridge.

  • Wash the cartridge with 1 mL of 5% methanol in water.

  • Elute the analyte and internal standard with 1 mL of methanol.

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of mobile phase for LC-MS/MS analysis.

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow and the logical justification for using a deuterated internal standard.

Caption: A typical bioanalytical workflow incorporating a deuterated internal standard.

Caption: Logical framework justifying the use of a deuterated internal standard.

Conclusion

The use of a deuterated internal standard is strongly justified for bioanalytical methods intended for regulatory submission. While the initial investment in a deuterated standard may be higher than for an analog, the benefits in terms of data quality, method robustness, and regulatory acceptance are substantial.[8] The ability of a deuterated internal standard to effectively compensate for matrix effects and other sources of analytical variability leads to more accurate and precise results, ensuring the integrity of the data supporting the safety and efficacy of a new drug.[2][4] The preference of regulatory agencies for stable isotope-labeled internal standards further solidifies their position as the most reliable choice for bioanalytical assays in a regulated environment.[8][11]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 7. scispace.com [scispace.com]
• 8. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 9. benchchem.com [benchchem.com]
• 10. crimsonpublishers.com [crimsonpublishers.com]
• 11. resolvemass.ca [resolvemass.ca]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Comparison of a stable isotope-labeled and an analog internal standard for the quantification of everolimus by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of 3,5-O-Dibenzyl Metaproterenol-d7: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper disposal of chemical reagents is paramount for ensuring laboratory safety and environmental protection. This guide provides a detailed protocol for the safe disposal of 3,5-O-Dibenzyl Metaproterenol-d7, a compound that requires careful handling due to its potential health and environmental hazards.

Hazard Profile and Safety Data

3,5-O-Dibenzyl Metaproterenol-d7 is classified with several hazards that necessitate stringent safety measures during its handling and disposal. The following table summarizes its key hazard classifications as outlined in safety data sheets (SDS).

Hazard Category	Classification	Hazard Statement
Acute Toxicity (Oral)	Category 4	H302: Harmful if swallowed
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Irritation	Category 1	H318: Causes serious eye damage
Skin Sensitization	Sub-category 1B	H317: May cause an allergic skin reaction
Specific Target Organ Toxicity (Single Exposure)	Category 1 (Oral)	H370: Causes damage to organs (Central nervous system, Blood)
Specific Target Organ Toxicity (Single Exposure)	Category 2 (Oral)	H371: May cause damage to organs (Respiratory system)
Aquatic Hazard (Acute)	Category 1	H400: Very toxic to aquatic life
Aquatic Hazard (Chronic)	Category 3	H412: Harmful to aquatic life with long lasting effects

Experimental Protocol for Disposal

The following step-by-step procedure for the disposal of 3,5-O-Dibenzyl Metaproterenol-d7 is based on recommended safety guidelines. Adherence to these steps is crucial to mitigate risks.

1. Personal Protective Equipment (PPE): Before handling the compound, ensure that appropriate personal protective equipment is worn. This includes, but is not limited to:

• Protective gloves (inspect before use).

• Eye protection (safety glasses or goggles).

• Face protection (face shield).

• Laboratory coat.

2. Waste Collection:

• Collect waste material in a designated, properly labeled, and tightly closed container.

• Avoid the generation of dusts during handling and collection.[1][2]

• Contaminated work clothing should not be allowed out of the workplace and must be decontaminated or disposed of as hazardous waste.[1][2]

3. Waste Disposal:

• The primary method of disposal is to transfer the waste to an approved waste disposal plant.[2]

• Do not dispose of the material into the environment, such as down the drain or in general waste, due to its high toxicity to aquatic life.[1]

• Follow all local, state, and federal regulations for hazardous waste disposal.

4. Spill Management:

• In the event of a spill, avoid inhalation of dusts and substance contact.

• Evacuate the area and ensure adequate ventilation.

• Take up the spilled material dry, avoiding dust generation, and place it in a suitable container for disposal.

• Clean the affected area thoroughly.

Disposal Workflow

The logical flow for the proper disposal of 3,5-O-Dibenzyl Metaproterenol-d7 is illustrated in the diagram below. This visual guide reinforces the necessary steps from initial handling to final disposal.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]

Personal protective equipment for handling 3,5-O-Dibenzyl Metaproterenol-d7

Essential Safety and Handling Guide for 3,5-O-Dibenzyl Metaproterenol-d7

Disclaimer: No specific Safety Data Sheet (SDS) for 3,5-O-Dibenzyl Metaproterenol-d7 was found. This guide is based on best practices for handling potent pharmaceutical compounds and should be supplemented by a compound-specific risk assessment before any handling occurs.[1][2] Treat this compound as a potentially hazardous substance at all times.

This document provides crucial safety and logistical information for researchers, scientists, and drug development professionals. It offers a step-by-step operational plan, personal protective equipment (PPE) recommendations, and disposal guidelines to ensure the safe handling of 3,5-O-Dibenzyl Metaproterenol-d7.

Operational Plan: From Receipt to Disposal

A systematic approach is essential for safely managing potent compounds from the moment they arrive in the laboratory to their final disposal.[1]

1. Receiving and Inspection:

• Upon receipt, visually inspect the container for any signs of damage or leakage.

• Verify that the container is clearly labeled with the compound name and any available hazard warnings.

• Confirm that the quantity received matches the amount ordered.

2. Storage:

• Store 3,5-O-Dibenzyl Metaproterenol-d7 in a cool, dry, and dark place to prevent degradation.

• Keep the container tightly sealed to avoid contamination and reaction with moisture or air.[2]

• Store away from incompatible materials, such as strong oxidizing agents.[3]

• Long-term storage is typically recommended at refrigerated temperatures (2-8 °C).[2]

3. Handling (Weighing and Dissolving):

• All handling of solid 3,5-O-Dibenzyl Metaproterenol-d7 should be conducted within a certified chemical fume hood or, for highly potent compounds, a glove box or ventilated laminar flow enclosure to prevent inhalation of dust particles.[2][4]

• Before handling, don the appropriate Personal Protective Equipment (PPE) as outlined in the table below.

• To weigh the compound, use a tared, sealed container to minimize exposure.

• When dissolving the compound, slowly add the solvent to the solid to prevent splashing.[1][2] Keep containers covered as much as possible.[1]

4. Spill Management:

• In the event of a spill, immediately alert others in the vicinity.[1]

• Use a pre-prepared spill kit appropriate for chemical hazards to clean the spill, working from the outside in.[1]

• All materials used for spill cleanup must be disposed of as hazardous waste.[1]

5. Decontamination:

• Thoroughly decontaminate all surfaces and equipment used during the handling process with a validated cleaning agent.[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure to potent pharmaceutical compounds.[1] The following table summarizes the recommended PPE for handling 3,5-O-Dibenzyl Metaproterenol-d7.

PPE Category	Item	Specifications and Recommendations
Respiratory Protection	Powered Air-Purifying Respirator (PAPR)	Recommended for operations with a high risk of aerosol generation. Hoods or full-face pieces can offer high protection factors.[1]
Reusable Half or Full-Facepiece Respirator	Use with appropriate particulate filters (P100/FFP3). A proper fit test must be conducted.[1]
Disposable Respirators (e.g., N95, FFP2)	Suitable for low-risk activities but not recommended as the primary protection for handling highly potent compounds.[1]
Hand Protection	Double Gloving	Wear two pairs of nitrile gloves. The outer pair should be changed immediately upon contamination or at regular intervals.[1]
Body Protection	Disposable Coveralls	Choose coveralls made from materials like Tyvek® or microporous film to protect against chemical splashes and dust.[1]
Dedicated Lab Coat	A disposable or professionally laundered lab coat should be worn over personal clothing.[1]
Eye Protection	Safety Goggles or a Face Shield	Use chemical splash goggles that provide a complete seal around the eyes. A face shield can be worn over goggles for added protection.[1][5]
Foot Protection	Shoe Covers	Disposable shoe covers should be worn in the designated handling area and removed before exiting.[1]

Disposal Plan

Proper disposal of 3,5-O-Dibenzyl Metaproterenol-d7 and any contaminated materials is crucial to prevent environmental contamination and ensure safety.

1. Waste Segregation:

• All solid waste contaminated with the compound (e.g., weighing paper, contaminated gloves, paper towels) should be placed in a dedicated, sealed, and clearly labeled hazardous waste container.

• Solutions containing the compound should be collected in a separate, sealed, and labeled hazardous waste container for liquid chemical waste.

2. PPE Doffing and Disposal:

• Remove PPE in a designated doffing area, taking care to avoid self-contamination.[1]

• Dispose of single-use PPE in the appropriate hazardous waste container.[1]

3. Personal Hygiene:

• Thoroughly wash hands and any potentially exposed skin with soap and water after removing PPE.[1]

4. Documentation:

• Maintain accurate records of all disposed hazardous waste in accordance with institutional and regulatory requirements.[1]

Visual Workflow for Safe Handling

The following diagram illustrates the key stages of the safe handling workflow for a potent pharmaceutical compound like 3,5-O-Dibenzyl Metaproterenol-d7.

Caption: Workflow for the Safe Handling of Potent Pharmaceutical Compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. fishersci.com [fishersci.com]
• 4. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 5. creativesafetysupply.com [creativesafetysupply.com]